((2S,5R)-5-methylpiperazin-2-yl)methanol HCl

Core Science & Biosynthesis

A Technical Guide to (2S,5R)-5-Methylpiperazin-2-methanol Hydrochloride: A Key Chiral Building Block in Drug Discovery

For distribution to: Researchers, scientists, and drug development professionals.

Abstract

(2S,5R)-5-methylpiperazin-2-methanol hydrochloride is a pivotal chiral building block in modern medicinal chemistry. Its constrained, stereochemically defined structure provides a valuable scaffold for the synthesis of complex molecules with precise three-dimensional orientations, essential for selective interaction with biological targets.[1][2] This guide offers an in-depth examination of its chemical structure, physicochemical properties, a validated synthesis protocol, and comprehensive methods for structural and purity verification. By synthesizing technical data with practical insights, this document serves as a comprehensive resource for researchers leveraging this important intermediate in drug development programs.

Chemical Identity and Physicochemical Properties

The precise stereochemistry of (2S,5R)-5-methylpiperazin-2-methanol is crucial for its function as a chiral auxiliary. The hydrochloride salt form enhances its stability and aqueous solubility, making it more amenable to handling and various reaction conditions.

Structure and Nomenclature

• IUPAC Name: [(2S,5R)-5-methylpiperazin-2-yl]methanol hydrochloride

• CAS Number: 2206741-25-3 (Note: The CAS number for the corresponding (2R,5S) enantiomer is also frequently cited for this structural class).[3]

• Molecular Formula: C₆H₁₅ClN₂O

• Molecular Weight: 166.65 g/mol [4]

The structure features a piperazine ring with two stereocenters at the C2 and C5 positions, dictating a specific spatial arrangement of the methyl and methanol substituents.

Caption: Chemical structure of (2S,5R)-5-methylpiperazin-2-methanol.

Physicochemical Data

The properties of this compound are essential for its handling, storage, and application in synthesis.

Property	Value	Source
Appearance	Off-white to white solid/powder	[5]
Purity	Typically ≥95%	[3]
Solubility	Soluble in water	[5]
Hydrogen Bond Donors	3	[3]
Hydrogen Bond Acceptors	3	[3]
LogP	-0.94 (calculated)	[3]
Storage	Store in a cool, dry, well-ventilated area under an inert atmosphere.	[5]

Application Scientist's Note: The low LogP value indicates high hydrophilicity, which is a key characteristic of the piperazine scaffold.[1] This property is often exploited in drug design to improve the pharmacokinetic profile (e.g., solubility, absorption) of a lead compound. The hydrochloride salt form further enhances this aqueous solubility.

Synthesis and Manufacturing

The synthesis of chiral piperazines is a well-established field, often involving asymmetric hydrogenation or resolution techniques to achieve high enantiomeric purity.[6] A representative synthesis for a related chiral piperazine provides a logical framework for producing the target compound.

Conceptual Synthesis Workflow

A common strategy involves the asymmetric hydrogenation of a substituted pyrazine precursor. This method offers high enantioselectivity and is scalable.

Caption: Conceptual workflow for chiral piperazine synthesis.

Example Laboratory-Scale Protocol

This protocol is based on established methodologies for the asymmetric synthesis of chiral piperazines.[6]

Objective: To synthesize (2S,5R)-5-methylpiperazin-2-methanol hydrochloride from a suitable pyrazine precursor.

Materials:

• 2-Methanol-5-methylpyrazine

• Benzyl bromide (or other activating agent)

• Chiral Iridium-based catalyst (e.g., (S,S)-f-Binaphane-Ir complex)

• Hydrogen gas (H₂)

• Methanol (MeOH), Anhydrous

• Hydrochloric acid (HCl) in ether or dioxane

• Palladium on carbon (Pd/C) for debenzylation (if needed)

Procedure:

• Activation:

  • In a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), dissolve 2-methanol-5-methylpyrazine in anhydrous methanol.

  • Cool the solution to 0 °C.

  • Add the activating agent (e.g., benzyl bromide) dropwise. This step forms the pyrazinium salt, making the ring susceptible to hydrogenation.

  • Stir for 2-4 hours at room temperature, monitoring by TLC or LC-MS for completion.

• Asymmetric Hydrogenation:

  • Transfer the resulting pyrazinium salt solution to a high-pressure hydrogenation vessel.

  • Add the chiral iridium catalyst (typically 0.5-1 mol%).

  • Purge the vessel with hydrogen gas several times before pressurizing to the required pressure (e.g., 500-600 psi).[6]

  • Heat the reaction to 30-60 °C and stir for 24-48 hours.

• Deprotection and Salt Formation:

  • After the reaction is complete (monitored by chiral HPLC), carefully depressurize the vessel.

  • If a benzyl group was used for activation, it can often be removed under the same hydrogenation conditions or by adding Pd/C and continuing hydrogenation.

  • Filter the reaction mixture through Celite to remove the catalyst.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in a minimal amount of a suitable solvent (e.g., ethyl acetate) and add a solution of HCl in ether or dioxane to precipitate the hydrochloride salt.

• Purification:

  • Collect the precipitate by filtration.

  • Wash the solid with cold ether to remove any non-polar impurities.

  • Recrystallize the solid from a suitable solvent system (e.g., methanol/ether) to achieve high purity.

  • Dry the final product under vacuum.

Application Scientist's Note: The choice of chiral catalyst is the most critical parameter for achieving high enantioselectivity.[6] The catalyst's ligand (e.g., f-Binaphane) creates a chiral environment that directs the hydrogen addition to one face of the pyrazinium ring, yielding the desired stereoisomer. The pressure and temperature are optimized to ensure a reasonable reaction rate without compromising enantioselectivity.

Structural Elucidation and Quality Control: A Self-Validating System

Confirming the identity, stereochemistry, and purity of the final product is paramount. A multi-technique analytical approach ensures a self-validating system where data from each method corroborates the others.

Analytical Workflow

Caption: A multi-technique workflow for analytical validation.

Spectroscopic and Chromatographic Data

1. Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the primary tool for structural confirmation.

• ¹H NMR: Provides information on the number and connectivity of protons. Expected signals would include:

  • A doublet for the methyl group (CH₃).

  • Multiplets for the protons on the piperazine ring. The diastereotopic nature of the methylene protons often leads to complex splitting patterns.

  • Signals for the CH₂OH group.

  • Broad signals for the N-H and O-H protons, which may exchange with D₂O.

• ¹³C NMR: Confirms the carbon skeleton. Distinct signals are expected for the methyl carbon, the hydroxymethyl carbon, and the four unique carbons of the piperazine ring.

Assignment (Hypothetical)	¹H Shift (ppm)	¹³C Shift (ppm)	Key Correlation (HMBC)
CH ₃-C5	~1.2 (d)	~15	Proton correlates to C5 and C6
CH ₂-OH	~3.5-3.7 (m)	~65	Protons correlate to C2
Ring Protons	~2.8-3.4 (m)	~45-55	Complex correlations

Note: Actual chemical shifts are dependent on the solvent and concentration. Representative spectra for the related 2-methylpiperazine show the methyl signal around 1.0 ppm and ring protons between 2.3-3.0 ppm.[7]

2. Mass Spectrometry (MS): MS confirms the molecular weight. For the free base (C₆H₁₄N₂O), the expected monoisotopic mass is approximately 130.11 g/mol . In ESI+ mode, the parent ion would be observed at m/z = 131.12 [M+H]⁺.

3. Chiral High-Performance Liquid Chromatography (HPLC): This is the definitive method for determining enantiomeric and diastereomeric purity.[8]

• Method: A chiral stationary phase (e.g., Chiralpack) is used to separate the (2S,5R) isomer from other potential stereoisomers.

• Validation: The method is validated by running a racemic or diastereomeric mixture to confirm baseline separation of all peaks. The final product should show a single major peak corresponding to the desired isomer, with purity typically >98%.

Applications in Medicinal Chemistry

The piperazine ring is considered a "privileged scaffold" in drug discovery.[1][2] Its unique properties make it a cornerstone in designing drugs for a vast range of therapeutic areas.

• Structural Rigidity and Conformation: The chair-like conformation of the piperazine ring reduces the conformational flexibility of a molecule, which can lead to higher binding affinity and selectivity for a target protein.[9]

• Improved Physicochemical Properties: The two nitrogen atoms can be protonated at physiological pH, enhancing aqueous solubility and bioavailability. This is a key strategy for optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[1]

• Synthetic Versatility: The nitrogen atoms serve as versatile handles for introducing a wide variety of substituents, allowing for systematic exploration of the chemical space around a core scaffold to fine-tune biological activity.[9][10]

(2S,5R)-5-methylpiperazin-2-methanol hydrochloride is particularly valuable as it provides two distinct points for chemical modification (the secondary amine and the primary alcohol) within a stereochemically defined framework.

Safety, Handling, and Storage

As a chemical intermediate, proper handling is essential.

• Hazard Statements: Harmful if swallowed. Causes skin irritation. Causes serious eye irritation. May cause respiratory irritation.[3]

• Precautionary Measures:

  • Wear appropriate Personal Protective Equipment (PPE), including gloves, lab coat, and safety glasses.[11]

  • Use only in a well-ventilated area, such as a chemical fume hood.[5]

  • Avoid breathing dust.[11]

  • Wash hands thoroughly after handling.[3]

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials like strong oxidizing agents.[12]

References

• Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. (2024). ResearchGate. Available at: [Link]

• The medicinal chemistry of piperazines: A review. (2024). ResearchGate. Available at: [Link]

• ((2S,5S)-5-methylpiperazin-2-yl)methanol HCl. PubChem, National Center for Biotechnology Information. Available at: [Link]

• ((2R,5R)-5-Methylpiperazin-2-yl)methanol dihydrochloride. Synthonix. Available at: [Link]

• Wang, Y., et al. (2016). Synthesis of Chiral Piperazines via Hydrogenation of Pyrazines Activated by Alkyl Halides. Organic Letters, 18(13), 3154–3157. Available at: [Link]

• Ciaffoni, L., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 29(1), 57. Available at: [Link]

• Piperazine and morpholine: Synthetic... (2015). Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Fiaschi, M., et al. (2024). Synthesis and Studies of Aqueous-Stable Diruthenium Aminocarbyne Complexes... - Supporting Information. Dalton Transactions. Available at: [Link]

• ((2S,5S)-5-Methylpiperazin-2-yl)methanol dihydrochloride. Chem-Agilent. Available at: [Link]

• Rios-Marco, P., et al. (2021). Synthesis, Characterization and HPLC Analysis of the (1S,2S,5R)-Diastereomer and the Enantiomer of the Clinical Candidate AR-15512. Molecules, 26(4), 882. Available at: [Link]

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Whitepaper: Engineering 3D Chemical Space with (2S, 5R)-Chiral Piperazine Building Blocks

Executive Summary

In modern drug discovery, the transition from "flat" sp2-rich aromatic molecules to sp3-rich three-dimensional scaffolds has become a fundamental strategy to improve clinical success rates. Piperazine ranks as the third most common nitrogen heterocycle in FDA-approved drugs 1. However, unsubstituted piperazines often suffer from conformational promiscuity, leading to off-target toxicities (such as hERG liability) and suboptimal pharmacokinetic profiles.

As a Senior Application Scientist, I frequently advocate for the integration of (2S, 5R)-chiral piperazine building blocks . By strategically placing substituents at the C2 and C5 positions, we can thermodynamically lock the piperazine ring into a predictable chair conformation. This whitepaper explores the mechanistic rationale, desymmetrization strategies, and validated experimental protocols for utilizing (2S, 5R)-piperazines to drive target-oriented drug discovery.

Mechanistic Rationale: The Power of Conformational Locking

The true value of the (2S, 5R)-configuration lies in its stereoelectronic influence over the piperazine ring's 3D geometry. In a standard unsubstituted piperazine, the ring undergoes rapid chair-to-chair interconversion. This flexibility means the N1 and N4 substituents (the "exit vectors" that interact with the biological target) are dynamically averaging across multiple spatial coordinates.

When we introduce a (2S, 5R)-substitution pattern—such as in trans-2,5-dimethylpiperazine—the molecule strongly prefers a specific chair conformation where both the C2 and C5 substituents occupy equatorial positions . A ring flip would force both substituents into highly unfavorable axial positions, creating severe 1,3-diaxial steric clashes.

This thermodynamic barrier effectively "locks" the ring. Consequently, the N1 and N4 exit vectors are rigidly fixed in three-dimensional space. This predictable Exit Vector Plot (EVP) allows medicinal chemists to design lock-and-key interactions with receptor pockets while minimizing the entropic penalty of binding 2.

Figure 1: Thermodynamic control and conformational locking of the (2S,5R)-piperazine core.

Desymmetrization and Orthogonal Protection Strategies

A fascinating structural nuance of the trans-2,5-dimethylpiperazine core (the (2S,5R)-configuration) is that it possesses a center of inversion, making it a meso compound (achiral) in its native state. To harness it as a chiral building block , we must break this symmetry.

This is achieved either by utilizing asymmetric C-substituents (e.g., (2S,5R)-2-ethyl-5-methylpiperazine) or through the orthogonal protection of the nitrogen atoms. By reacting the symmetrical core with a stoichiometric limitation of an electrophile (like Boc-anhydride), we generate a mono-protected species such as (2S,5R)-1-Boc-2,5-dimethylpiperazine. This desymmetrization destroys the inversion center, yielding a strictly chiral scaffold ready for directional functionalization 3.

Figure 2: Desymmetrization workflow generating chiral (2S,5R)-piperazine building blocks.

Self-Validating Experimental Protocol: Synthesis of Orthogonally Protected (2S,5R)-Piperazines

To ensure reproducibility and high enantiomeric fidelity, the following protocol details the isolation of a chiral free base from its salt, a critical precursor step before orthogonal functionalization 4.

Objective: Conversion of (2S,5R)-1-Boc-2-ethyl-5-methylpiperazine acetic acid salt to its free base.

Step 1: Dissolution & Neutralization

• Action: Suspend 10.0 g of 1-Boc-2(S)-ethyl-5(R)-methylpiperazine acetic acid salt in 100 mL of anhydrous dichloromethane (DCM). Cool to 0 °C. Add 4.0 mL (approx. 3.0 g) of triethylamine (Et3N) dropwise under continuous stirring.

• Causality: DCM is specifically chosen for its aprotic nature and excellent solvation of lipophilic piperazine intermediates, which prevents nucleophilic competition. Cooling to 0 °C mitigates the exothermic heat of neutralization, preserving the chiral integrity of the C2/C5 stereocenters. Et3N acts as a non-nucleophilic base to liberate the secondary amine without competing for electrophilic sites in downstream reactions.

Step 2: Concentration & Matrix Loading

• Action: Evaporate the solvent under reduced pressure (rotary evaporation at 30 °C) to yield a crude residue.

• Causality: Removing the DCM concentrates the free base and residual triethylammonium acetate. We bypass standard aqueous workup here because low-molecular-weight piperazines exhibit high water solubility, which would result in severe yield attrition.

Step 3: Chromatographic Isolation

• Action: Pass the residue through a silica gel column. Elute using a solvent system of 3% methanol (containing ammonia) in DCM.

• Causality: This is a critical self-validating step. The addition of ammonia to the methanolic eluent neutralizes the acidic silanol groups on the silica stationary phase. This prevents the highly basic piperazine nitrogen from protonating and streaking down the column, ensuring a sharp elution band and maximizing the yield of the free base (expected yield: ~7.2 g).

Pharmacological Impact & Physicochemical Profiling

The integration of (2S,5R)-piperazines fundamentally alters the physicochemical properties of the resulting API. By replacing flat aromatic rings or flexible unsubstituted piperazines with these scaffolds, we observe improvements in aqueous solubility, a reduction in LogP, and an increase in the fraction of sp3 carbons (Fsp3)—all hallmarks of successful clinical candidates.

Table 1: Physicochemical and Conformational Profiling of Piperazine Scaffolds

Scaffold Type	Symmetry	3D Conformational State	Exit Vector Predictability	Target Specificity
Unsubstituted Piperazine	Achiral (D2h)	Highly flexible (rapid ring flip)	Low (Dynamic averaging)	Promiscuous / High off-target risk
Racemic 2,5-Dimethylpiperazine	Chiral mixture	Mixed axial/equatorial states	Variable	Requires late-stage chiral resolution
Meso-(2S,5R)-2,5-Dimethylpiperazine	Achiral (Ci)	Locked (Diequatorial preference)	High (Fixed 1,4-vectors)	Excellent starting material
(2S,5R)-1-Boc-2,5-Dimethylpiperazine	Chiral (C1)	Locked (Diequatorial)	Very High (Orthogonal)	Ideal for precise SAR vectoring

Case Studies in Target-Oriented Synthesis

Delta-Opioid Receptor Ligands: The precise spatial arrangement of pharmacophores is critical in CNS drug design. The enantioconvergent synthesis of (-)-(2S,5R)-1-allyl-2,5-dimethylpiperazine from trans-2,5-dimethylpiperazine has been utilized to create highly selective delta-opioid receptor ligands. The locked diequatorial methyl groups force the allyl vector into a specific orientation that perfectly matches the receptor's binding pocket, significantly enhancing binding affinity while reducing mu-opioid cross-reactivity 5.

Anticancer Hybrids: In oncology, piperazine building blocks are frequently used as rigid linkers. Recent developments in rhein–piperazine–furanone hybrids demonstrated that using a rigidified piperazine core to bridge the anthraquinone and furanone moieties drastically improved cytotoxicity against A549 human lung cancer cells. The rigid vectoring prevented intramolecular collapse, keeping the two warheads exposed for dual-target engagement 6.

Conclusion

The (2S, 5R)-chiral piperazine building block is far more than a simple structural linker; it is a sophisticated tool for 3D space engineering. By understanding the thermodynamic causality behind its diequatorial conformational locking, and by employing robust desymmetrization protocols, medicinal chemists can leverage these scaffolds to design highly specific, metabolically stable, and safe therapeutics.

References

• Title : Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization Source : MDPI URL : 1

• Title : Application of Chiral Piperidine Scaffolds in Drug Design Source : ResearchGate URL :2

• Title : Enantioconvergent Synthesis of (−)-(2R,5S)-1-Allyl-2,5-dimethylpiperazine, an Intermediate to δ-Opioid Receptor Ligands Source : ACS Publications URL : 5

• Title : (2S,5R)-2-ETHYL-5-METHYL-N-BOC-PIPERAZINE synthesis Source : ChemicalBook URL : 4

• Title : Design, synthesis and biological evaluation of rhein–piperazine–furanone hybrids as potential anticancer agents Source : PMC / NIH URL : 6

• Title : Stereoselective Synthesis of Polysubstituted Piperazines and Oxopiperazines. Useful Building Blocks in Medicinal Chemistry Source : Bentham Science URL : 3

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Difference between (2S,5R) and (2R,5S) piperazine methanol isomers

An In-depth Technical Guide to the Stereoisomers of (Piperazin-2-yl)methanol: A Comparative Analysis of the (2S,5R) and (2R,5S) Enantiomers

Executive Summary

The piperazine ring is a cornerstone of modern medicinal chemistry, recognized as a "privileged structure" for its prevalence in a vast number of clinically successful drugs.[1][2][3] Its unique physicochemical properties allow for the modulation of aqueous solubility and critical hydrogen bonding interactions, making it a versatile scaffold in drug design.[1] However, the introduction of substituents onto the piperazine core often creates chiral centers, leading to stereoisomers with potentially dramatic differences in pharmacological activity. This guide provides a detailed technical analysis of the (2S,5R) and (2R,5S) isomers of (piperazin-2-yl)methanol, an enantiomeric pair. We will explore the foundational principles of their stereochemistry, the profound impact of chirality on biological activity, and the critical synthetic and analytical methodologies required for their differentiation and control, tailored for researchers, scientists, and drug development professionals.

The Critical Role of Stereoisomerism in Drug Development

Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept in pharmacology. The (2S,5R) and (2R,5S) isomers of (piperazin-2-yl)methanol are enantiomers—they are mirror images of each other. While enantiomers possess identical physical and chemical properties in an achiral environment (e.g., melting point, solubility, NMR spectra), their interactions with other chiral entities, most notably biological targets like receptors and enzymes, can differ significantly.[4]

This divergence in biological activity is often explained by the Easson-Stedman hypothesis, which posits that a more potent stereoisomer engages with its receptor through a minimum of three points of interaction. Its enantiomer, being a mirror image, cannot achieve the same optimal three-dimensional fit, resulting in lower affinity and, consequently, reduced or different biological activity. For piperazine derivatives, subtle changes in the spatial arrangement of substituents can lead to profound differences in receptor binding, selectivity, and efficacy.[2][4] Studies on substituted piperazines have demonstrated that stereoisomers can exhibit distinct selectivity for different receptor subtypes, underscoring the critical importance of stereochemical control in drug design.[3][5][6]

Comparative Physicochemical and Pharmacological Profiles

The defining difference between the (2S,5R) and (2R,5S) enantiomers lies not in their bulk physical properties but in their interaction with plane-polarized light and biological systems.

Physicochemical Properties

As an enantiomeric pair, the (2S,5R) and (2R,5S) isomers of (piperazin-2-yl)methanol are expected to have identical physicochemical properties, with the exception of their optical rotation.

Property	(2S,5R)-isomer	(2R,5S)-isomer	Rationale / Causality
Molecular Formula	C₅H₁₂N₂O	C₅H₁₂N₂O	Identical atomic composition.
Molecular Weight	116.16 g/mol	116.16 g/mol	Identical atomic composition.
Melting Point	Identical	Identical	Crystal lattice energy is the same for enantiomers.
Boiling Point	Identical	Identical	Intermolecular forces are identical in an achiral environment.
Solubility (achiral solvents)	Identical	Identical	Solvation energy is the same in non-chiral media.[7][8]
pKa	Identical	Identical	The acidity/basicity of the nitrogen atoms is not affected by stereochemistry.
Optical Rotation [α]	Equal in magnitude, opposite in sign	Equal in magnitude, opposite in sign	Enantiomers rotate plane-polarized light to an equal degree but in opposite directions.

Pharmacological Divergence: The Imperative for Stereochemical Purity

The true differentiation between (2S,5R) and (2R,5S) piperazine methanol emerges at the biological level. The specific three-dimensional arrangement of the hydroxymethyl group at the C2 position and the hydrogen atom at the C5 position dictates how each molecule interacts with its biological target.

• Receptor Affinity and Selectivity : One enantiomer may bind to a target receptor with significantly higher affinity than its counterpart. Research on chiral methyl-substituted piperazinium compounds showed that stereoisomers exhibit distinct selectivity for α9 and α7 nicotinic acetylcholine receptors.[5][6] This selectivity is paramount for maximizing therapeutic effect while minimizing off-target side effects.

• Efficacy : The nature of the biological response can differ. One enantiomer might be a potent agonist, while its mirror image could be a weak agonist, an antagonist, or even inactive.

• Pharmacokinetics (ADME) : Absorption, Distribution, Metabolism, and Excretion can all be stereoselective processes. Enzymes responsible for metabolism are chiral and may preferentially metabolize one enantiomer over the other, leading to different plasma concentrations and durations of action.

• Toxicity : In some cases, the desired therapeutic activity may reside in one enantiomer, while the other contributes primarily to toxicity.

Therefore, the development of a single-enantiomer drug is often a regulatory and safety imperative to ensure a well-defined therapeutic index.

Stereoselective Synthesis and Resolution Strategies

Producing a single enantiomer of a chiral piperazine derivative requires specialized synthetic or purification strategies. The choice of method depends on factors such as the availability of starting materials, scalability, and cost-effectiveness.

Asymmetric Synthesis from the Chiral Pool

The most elegant approach to obtaining an enantiomerically pure compound is through asymmetric synthesis. This involves using a chiral starting material or a chiral catalyst to direct the formation of the desired stereoisomer. A common and effective strategy for synthesizing chiral piperazines utilizes amino acids from the "chiral pool".[1][9] For instance, a synthesis could be designed starting from an enantiomerically pure amino acid like (S)-serine to construct the chiral piperazine core, ensuring the stereochemistry is controlled from the outset.[1]

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(2S,5R)-5-methyl-2-hydroxymethylpiperazine hydrochloride SDS

An In-Depth Technical Guide to (2S,5R)-5-methyl-2-hydroxymethylpiperazine hydrochloride for Drug Discovery Professionals

Introduction: The Strategic Value of a Chiral Scaffold

In the landscape of modern medicinal chemistry, the piperazine ring stands out as a "privileged scaffold"—a molecular framework that consistently appears in successful therapeutic agents across a multitude of disease areas.[1][2][3] Its prevalence is due to a unique combination of properties: the two nitrogen atoms provide handles for modulating basicity and solubility, while the ring's chair conformation offers a rigid, three-dimensional structure to orient pharmacophoric groups.[2][3]

(2S,5R)-5-methyl-2-hydroxymethylpiperazine hydrochloride represents a sophisticated evolution of this core scaffold. As a chiral, disubstituted building block, it offers drug designers a pre-organized, stereochemically defined template. The specific (2S,5R) configuration, coupled with the distinct functionalities of a primary alcohol (hydroxymethyl group) and a methyl group, allows for precise, vectorially-defined modifications. This guide provides a comprehensive technical overview of this valuable synthon, from its fundamental properties and synthesis to its analytical characterization, applications, and safe handling, designed for the practicing research scientist.

Physicochemical and Structural Characteristics

The utility of a chemical building block begins with a thorough understanding of its intrinsic properties. (2S,5R)-5-methyl-2-hydroxymethylpiperazine hydrochloride is a water-soluble, crystalline solid whose structure provides a unique platform for synthetic elaboration. The hydrochloride salt form enhances stability and solubility in aqueous media, a desirable trait for both reaction setup and potential biological assays.

The key structural features are the two secondary amine groups within the piperazine ring, a primary hydroxyl group, and a methyl group. These features are locked in a specific stereochemical arrangement. The secondary amines offer two points for derivatization, allowing for the construction of complex molecules. The primary alcohol can be further functionalized through oxidation, esterification, or etherification, while the methyl group provides a lipophilic contact point and can influence the overall conformation and metabolic stability of resulting derivatives.

Table 1: Physicochemical Properties of ((2R,5S)-5-METHYLPIPERAZIN-2-YL)METHANOL HCL)

Property	Value	Source
CAS Number	2206741-25-3	[4]
Molecular Formula	C₆H₁₅ClN₂O	[5]
Molecular Weight	166.65 g/mol	[4][5][6]
IUPAC Name	[(2R,5S)-5-methylpiperazin-2-yl]methanol;hydrochloride	[4]
Canonical SMILES	C[C@H]1CNCN1.Cl	[4]
Purity	Typically ≥95%	[4]
Topological Polar Surface Area (TPSA)	44.29 Ų	[5]
Hydrogen Bond Acceptors	3	[5]
Hydrogen Bond Donors	3	[5]

Synthesis and Stereochemical Control

The synthesis of enantiomerically pure piperazine derivatives is a critical challenge that dictates their accessibility and utility. Direct synthesis of (2S,5R)-5-methyl-2-hydroxymethylpiperazine often starts from readily available, optically active precursors to ensure absolute stereochemical control. One established strategy involves using chiral amino acids as starting materials.[7] For instance, a synthetic route can be envisioned starting from a protected amino acid, followed by cyclization and reduction steps.

A practical and scalable synthesis for related 2-(hydroxymethyl)piperazines has been reported starting from commercially available (2S)-piperazine-2-carboxylic acid dihydrochloride, highlighting a viable pathway for accessing such chiral scaffolds.[8] The key to these syntheses is the strategic introduction of substituents and the preservation of stereocenters throughout the reaction sequence.

Below is a conceptual workflow illustrating a general synthetic approach to chiral substituted piperazines.

Caption: Conceptual workflow for the synthesis of chiral piperazines.

The causality behind this multi-step approach lies in building complexity incrementally while maintaining stereochemical integrity. Starting with a chiral pool molecule like an amino acid sets the initial stereocenter. Subsequent steps, such as stereoselective reductions, are chosen specifically to establish the second stereocenter in the desired relative configuration.

Analytical Methods for Quality Control

Ensuring the chemical purity and stereochemical integrity of (2S,5R)-5-methyl-2-hydroxymethylpiperazine hydrochloride is paramount for its use in drug development. A combination of chromatographic and spectroscopic techniques is employed for its characterization.

High-Performance Liquid Chromatography (HPLC): HPLC is a cornerstone for assessing purity. Since the piperazine core lacks a strong UV chromophore, derivatization is often necessary for sensitive detection.[9] A common approach involves reacting the secondary amines with a UV-active labeling agent, such as 4-chloro-7-nitrobenzofuran (NBD-Cl), to form a stable, detectable derivative.[9] Chiral HPLC columns can be used to confirm the enantiomeric and diastereomeric purity.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is another powerful technique for both qualitative and quantitative analysis of piperazine derivatives.[10] The sample is typically derivatized to increase its volatility, for example, by acylation with trifluoroacetic anhydride (TFAA).[11] The resulting mass spectrum provides a unique fragmentation pattern that confirms the molecular identity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are indispensable for structural elucidation.[12] These techniques confirm the connectivity of the atoms and provide information about the relative stereochemistry through coupling constants and chemical shifts. The data for related compounds show distinct signals for the piperazine ring protons and the substituents.[12]

Caption: A typical analytical workflow for quality control.

Applications in Drug Design and Discovery

The true value of (2S,5R)-5-methyl-2-hydroxymethylpiperazine hydrochloride lies in its application as a versatile building block for creating novel drug candidates. The piperazine moiety is a key component in drugs targeting a wide range of conditions, including cancer, infectious diseases, and central nervous system (CNS) disorders.[1][13]

Causality of Application:

• Scaffolding: The rigid piperazine ring acts as a 3D scaffold, positioning appended functional groups in precise spatial orientations to optimize interactions with biological targets like enzymes or receptors.[3]

• Modulation of Physicochemical Properties: The basic nitrogen atoms are often used to improve aqueous solubility and oral bioavailability. The pKa of these nitrogens can be fine-tuned by the nature of the substituents attached to them.[2]

• Stereochemically-Driven Selectivity: The fixed (2S,5R) stereochemistry allows for enantioselective interactions with chiral biological targets. This is crucial for enhancing potency against the desired target while minimizing off-target effects and potential toxicity.[7]

The diagram below illustrates how this building block can be diversified to generate a library of compounds for screening.

Sources

• 1. An evolving role of piperazine moieties in drug design and discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 | MDPI [mdpi.com]
• 4. fluorochem.co.uk [fluorochem.co.uk]
• 5. chemscene.com [chemscene.com]
• 6. ((2S,5S)-5-methylpiperazin-2-yl)methanol HCl | C6H15ClN2O | CID 145996840 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. (S)-2-Hydroxymethyl-piperazine (126872-94-4) for sale [vulcanchem.com]
• 8. A practical synthesis of differentially protected 2-(hydroxymethyl)piperazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. jocpr.com [jocpr.com]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. scholars.direct [scholars.direct]
• 12. Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor [mdpi.com]
• 13. polarismarketresearch.com [polarismarketresearch.com]

Protocols & Analytical Methods

Application Note: Orthogonal Protecting Group Strategy for 5-Methylpiperazin-2-yl Methanol

Executive Summary & Structural Analysis

5-Methylpiperazin-2-yl methanol (and its chiral variants, such as the (2S,5S) enantiomer) is a privileged, highly versatile scaffold widely utilized in the development of neuroactive, anti-infective, and anticancer therapeutics[1]. The molecule presents a unique chemoselectivity challenge due to the presence of three distinct nucleophilic sites:

• N4 (Secondary Amine): Adjacent to a relatively small methyl group (-CH3) at C5.

• N1 (Secondary Amine): Adjacent to a bulkier hydroxymethyl group (-CH2OH) at C2.

• O (Primary Alcohol): Located on the C2-hydroxymethyl branch.

Achieving site-specific functionalization requires a robust orthogonal protecting group strategy. Because amines are inherently more nucleophilic than alcohols, N-protection can be achieved without prior O-protection if the electrophile stoichiometry and reaction temperatures are strictly controlled. Furthermore, the steric differentiation between the N1 and N4 positions allows for regioselective mono-protection[2].

This guide details a field-proven, self-validating workflow to install an N4-Boc / N1-Cbz / O-TIPS orthogonal protection scheme, allowing researchers to selectively unmask and functionalize any of the three sites on demand.

Causality and Chemoselectivity Principles

Regioselective N4 Protection (Kinetic Control)

The C2-hydroxymethyl group exerts significant steric hindrance, shielding the adjacent N1 amine. By utilizing 1.0 equivalent of Di-tert-butyl dicarbonate (Boc₂O) at cryogenic temperatures (-78°C), the reaction is placed under strict kinetic control. The less hindered N4 amine acts as the primary nucleophile, attacking the electrophilic anhydride while releasing CO₂, which provides an irreversible driving force for the reaction[3].

Orthogonality Design

To ensure that each functional group can be manipulated independently, the protecting groups must be cleaved under mutually exclusive chemical environments[2]:

• Boc (tert-butyloxycarbonyl) at N4: Acid-labile. Cleaved by Trifluoroacetic acid (TFA).

• Cbz (Carboxybenzyl) at N1: Reductively labile. Cleaved by catalytic hydrogenolysis (H₂, Pd/C).

• TIPS (Triisopropylsilyl) at O: Fluoride-labile. Cleaved by Tetrabutylammonium fluoride (TBAF). TIPS is specifically chosen over TBDMS because it offers superior stability against the acidic conditions (TFA) required for downstream Boc deprotection.

Quantitative Data & Strategy Summary

The following table summarizes the strategic parameters for the orthogonal protection of 5-methylpiperazin-2-yl methanol.

Reactive Site	Steric Profile	Protecting Group	Installation Reagents	Cleavage Reagents	Orthogonal Stability (Survives)
N4	Less Hindered	Boc	Boc₂O (1.0 eq), -78°C	20% TFA in CH₂Cl₂	H₂/Pd-C, TBAF
N1	More Hindered	Cbz	Cbz-Cl, DIPEA, 0°C	H₂ (1 atm), 10% Pd/C	TFA (20%), TBAF
O	Primary Alcohol	TIPS	TIPS-Cl, Imidazole	TBAF (1.0 M) in THF	TFA (20%), H₂/Pd-C

Experimental Protocols: A Self-Validating System

The following step-by-step methodologies are designed with built-in analytical checkpoints to ensure experimental integrity at every stage.

Protocol 1: Regioselective N4-Boc Protection

Objective: Selectively protect the less hindered N4 amine while leaving N1 and the alcohol untouched.

• Preparation: Flame-dry a 100 mL round-bottom flask under inert gas (N₂ or Ar). Add 5-methylpiperazin-2-yl methanol (10.0 mmol, 1.30 g) and anhydrous CH₂Cl₂ (50 mL).

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath to reach -78°C.

  • Causality: Lowering the thermal energy of the system heavily favors the activation energy pathway of the less sterically hindered N4 position, suppressing bis-Boc formation.

• Electrophile Addition: Dissolve Boc₂O (10.0 mmol, 2.18 g) in anhydrous CH₂Cl₂ (10 mL). Add this solution dropwise over 30 minutes via a syringe pump.

  • Causality: Dropwise addition ensures a low localized concentration of the electrophile, further preventing over-reaction.

• Reaction: Stir at -78°C for 2 hours, then allow the system to slowly warm to 0°C over an additional 2 hours.

• Validation Checkpoint: Quench a 0.1 mL aliquot in MeOH. Analyze via LC-MS.

  • Expected Mass: [M+H]⁺ = 231.2 m/z.

  • TLC (CH₂Cl₂:MeOH 9:1): The new product spot must be Ninhydrin positive (stains pink/purple), proving that the secondary amine at N1 is still free.

• Workup: Quench the bulk reaction with saturated aqueous NaHCO₃ (30 mL). Extract with CH₂Cl₂ (3 x 30 mL). Dry the combined organic layers over Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol 2: N1-Cbz Protection

Objective: Protect the remaining secondary amine (N1) prior to alcohol functionalization.

• Preparation: Dissolve the crude N4-Boc intermediate (approx. 8.0 mmol, 1.84 g) in anhydrous CH₂Cl₂ (40 mL). Add N,N-Diisopropylethylamine (DIPEA) (16.0 mmol, 2.8 mL).

• Cooling: Cool the solution to 0°C in an ice-water bath.

• Addition: Add Benzyl chloroformate (Cbz-Cl) (8.8 mmol, 1.25 mL) dropwise over 10 minutes.

  • Causality: DIPEA acts as a sterically hindered, non-nucleophilic base to neutralize the HCl byproduct generated during carbamate formation. If HCl is not scavenged, it will prematurely cleave the acid-labile N4-Boc group[3].

• Reaction: Stir at 0°C for 1 hour, then remove the ice bath and stir at room temperature for 4 hours.

• Validation Checkpoint:

  • Expected Mass: LC-MS [M+H]⁺ = 365.2 m/z.

  • TLC: The product spot must now be Ninhydrin negative , confirming both amines are successfully protected.

• Workup: Wash the organic layer with 1M HCl (20 mL) to remove excess DIPEA, followed by brine (20 mL). Dry over Na₂SO₄, filter, and concentrate.

Protocol 3: O-TIPS Protection

Objective: Cap the primary alcohol to finalize the fully protected, orthogonal scaffold.

• Preparation: Dissolve the N1-Cbz-N4-Boc intermediate (6.0 mmol, 2.19 g) in anhydrous DMF (20 mL).

• Reagent Addition: Add Imidazole (15.0 mmol, 1.02 g), followed by Triisopropylsilyl chloride (TIPS-Cl) (7.2 mmol, 1.54 mL).

  • Causality: Imidazole acts as both a base and a nucleophilic catalyst. It reacts with TIPS-Cl to form a highly reactive N-silyl imidazolium intermediate, which rapidly and efficiently transfers the bulky silyl group to the primary alcohol.

• Reaction: Stir at room temperature for 12 hours.

• Validation Checkpoint:

  • Expected Mass: LC-MS [M+H]⁺ = 521.3 m/z.

• Workup: Dilute the mixture with EtOAc (100 mL). Wash extensively with water (3 x 30 mL) to pull the DMF and imidazole into the aqueous phase, followed by a brine wash. Dry over Na₂SO₄, filter, and concentrate. Purify via silica gel chromatography (Hexanes/EtOAc) to yield the pure, fully protected scaffold.

Workflow Visualization

The following diagram illustrates the sequential protection logic and the subsequent orthogonal deprotection pathways available to the researcher.

Orthogonal protection and selective deprotection workflow for 5-methylpiperazin-2-yl methanol.

References

• [2] Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. National Institutes of Health (NIH). Available at: [Link]

• [1] ((2S,5S)-5-methylpiperazin-2-yl)methanol HCl - PubChem. National Institutes of Health (NIH). Available at: [Link]

• [3] Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Total Synthesis. Available at:[Link]

Sources

• 1. ((2S,5S)-5-methylpiperazin-2-yl)methanol HCl | C6H15ClN2O | CID 145996840 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. total-synthesis.com [total-synthesis.com]

Application Notes & Protocols: N-Alkylation of ((2S,5R)-5-methylpiperazin-2-yl)methanol HCl

Introduction: The Strategic Importance of N-Functionalized Piperazines

The piperazine scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of FDA-approved drugs.[1] Its unique conformational properties and ability to engage in multiple hydrogen bonding interactions allow it to serve as a versatile linker or pharmacophore core. The strategic N-alkylation of substituted piperazines, such as ((2S,5R)-5-methylpiperazin-2-yl)methanol, is a critical step in drug discovery, enabling the modulation of a compound's pharmacological activity, selectivity, and pharmacokinetic profile (ADME).[2][3]

This guide provides a detailed technical overview and actionable laboratory protocols for the N-alkylation of ((2S,5R)-5-methylpiperazin-2-yl)methanol hydrochloride. We will address the inherent challenges of this substrate, including the need for in-situ neutralization and the control of selectivity between its two non-equivalent secondary amine positions. Two robust and widely adopted methodologies are presented: Direct N-Alkylation via Nucleophilic Substitution and Reductive Amination .

Chemical & Strategic Considerations

The substrate, ((2S,5R)-5-methylpiperazin-2-yl)methanol HCl, presents two key features that dictate the synthetic strategy:

• Hydrochloride Salt Form : The starting material is a hydrochloride salt, meaning the nitrogen atoms are protonated and non-nucleophilic. A crucial first step in any N-alkylation protocol is the in-situ neutralization with a suitable base to liberate the free amine. At least two equivalents of base are required: one to neutralize the HCl and a second to facilitate the reaction.[4]

• Regioselectivity : The two nitrogen atoms (N1 and N4) are sterically and electronically distinct. The N1 position, adjacent to the less-hindering hydroxymethyl group, is generally more accessible and nucleophilic than the N4 position, which is adjacent to the methyl group. Consequently, mono-alkylation is expected to occur preferentially at the N1 position under kinetic control.

Methodology I: Direct N-Alkylation with Alkyl Halides

Direct alkylation is a classic and straightforward approach involving the SN2 reaction between the nucleophilic piperazine nitrogen and an electrophilic alkyl halide.[5] Success hinges on the careful selection of base, solvent, and temperature to maximize the yield of the mono-alkylated product while minimizing the formation of the di-alkylated byproduct.[6][7]

Causality Behind Experimental Choices

• Base Selection : A non-nucleophilic inorganic base like potassium carbonate (K₂CO₃) or a hindered organic base such as N,N-Diisopropylethylamine (DIPEA) is ideal. These bases are strong enough to deprotonate the piperazine nitrogen but are unlikely to compete as nucleophiles in reacting with the alkyl halide.

• Solvent : Polar aprotic solvents like Acetonitrile (ACN) or N,N-Dimethylformamide (DMF) are preferred. They effectively solvate the cation of the base while poorly solvating the nucleophilic amine, enhancing its reactivity and facilitating the SN2 mechanism.[3]

• Temperature : Moderate heating (e.g., 60-80 °C) is often necessary to drive the reaction to completion, especially with less reactive alkyl halides like alkyl chlorides.[8] Monitoring the reaction is critical to prevent the formation of byproducts from prolonged heating.

Detailed Step-by-Step Protocol: Direct Alkylation

• Reagent Preparation : To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add ((2S,5R)-5-methylpiperazin-2-yl)methanol HCl (1.0 eq.).

• System Inerting : Purge the flask with an inert gas (Nitrogen or Argon).

• Solvent and Base Addition : Add anhydrous Acetonitrile or DMF (approx. 0.1 M concentration relative to the substrate), followed by anhydrous potassium carbonate (K₂CO₃, 2.5 eq.) or DIPEA (2.5 eq.).

• Initial Stirring : Stir the suspension vigorously at room temperature for 15-20 minutes. This step is crucial for the in-situ generation of the free piperazine base.

• Alkylating Agent Addition : Add the alkyl halide (e.g., benzyl bromide, ethyl iodide) (1.1 eq.) dropwise to the mixture.

• Reaction Execution : Heat the reaction mixture to 60-80 °C. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or LC-MS every 2-4 hours until the starting material is consumed.

• Work-up :

  • Cool the reaction mixture to room temperature.

  • If K₂CO₃ was used, filter off the inorganic salts and wash the filter cake with the reaction solvent.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the resulting residue in Dichloromethane (DCM) or Ethyl Acetate (EtOAc) (50 mL).

  • Wash the organic layer with saturated aqueous sodium bicarbonate (NaHCO₃) solution (2 x 20 mL) and then with brine (1 x 20 mL).[5]

• Drying and Concentration : Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification : Purify the crude material by silica gel column chromatography. A typical eluent system is a gradient of 0-10% Methanol in DCM. To prevent peak tailing of the basic product, it is highly recommended to add 1% triethylamine (TEA) to the eluent system.[9]

Methodology II: Reductive Amination

Reductive amination is a powerful and highly selective method for N-alkylation that often provides cleaner reactions and higher yields of the mono-alkylated product.[2][8] The reaction proceeds via the initial formation of an iminium ion intermediate between the piperazine and a carbonyl compound (aldehyde or ketone), which is then reduced in-situ by a mild hydride reagent.[10]

Causality Behind Experimental Choices

• Carbonyl Source : A wide range of aldehydes and ketones can be used, directly installing the corresponding alkyl group. This method avoids the use of potentially toxic and reactive alkyl halides.

• Reducing Agent : Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice.[11][12] It is a mild and selective reducing agent that is particularly effective for reducing iminium ions in the presence of the starting carbonyl compound. It does not readily reduce the aldehyde or ketone itself and is stable under the slightly acidic conditions that can be used to catalyze iminium ion formation.

• Solvent : Chlorinated solvents like 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) are typically used as they are inert and effectively dissolve the reactants and the reducing agent.[4]

Detailed Step-by-Step Protocol: Reductive Amination

• Reagent Preparation : To a dry round-bottom flask under an inert atmosphere, add ((2S,5R)-5-methylpiperazin-2-yl)methanol HCl (1.0 eq.) and the desired aldehyde or ketone (1.1 eq.).

• Solvent and Base Addition : Add anhydrous DCE or DCM (approx. 0.1 M), followed by a hindered base like triethylamine (TEA) or DIPEA (2.2 eq.) to neutralize the HCl salt and facilitate iminium formation.

• Iminium Formation : Stir the mixture at room temperature for 30-60 minutes. A catalytic amount of acetic acid (0.1 eq.) can be added to accelerate iminium ion formation, though it is often not necessary.

• Reduction : Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq.) portion-wise to the stirred mixture. A slight exotherm may be observed.

• Reaction Execution : Continue stirring at room temperature. Monitor the reaction by TLC or LC-MS until completion (typically 4-16 hours).

• Work-up :

  • Carefully quench the reaction by the slow addition of a saturated aqueous NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and extract the product with DCM (3 x 25 mL).

  • Combine the organic layers and wash with brine (1 x 20 mL).

• Drying and Concentration : Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification : Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of Methanol in DCM with 1% TEA).

Data & Workflow Summaries

Table 1: Comparison of N-Alkylation Protocols

Parameter	Direct Alkylation	Reductive Amination
Alkylating Agent	Alkyl Halide (R-X)	Aldehyde (R-CHO) or Ketone (R₂C=O)
Key Reagent	Base (K₂CO₃, DIPEA)	Reducing Agent (NaBH(OAc)₃)
Typical Solvent	ACN, DMF	DCE, DCM
Temperature	Room Temp to 80 °C	Room Temperature
Primary Byproduct Risk	Di-alkylation, Quaternization	None (if stoichiometry is controlled)
Selectivity	Good to Excellent	Excellent
Functional Group Tol.	Moderate	Excellent

Visual Schematics

Caption: General experimental workflow for N-alkylation.

References

• Yin, A., et al. (n.d.). Mechanistic insight into the photocatalytic N-alkylation of piperazine with alcohols over TiO2 supported Pd catalysts. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Direct electrophilic N‐alkylation of piperazine under controlled stoichiometry to afford monosubstituted derivatives. Available at: [Link]

• ResearchGate. (2013). What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide?. Available at: [Link]

• Google Patents. (1959). Purification of piperazine.

• ACS Publications. (2024). Synthesis of Secondary Amines via Self-Limiting Alkylation. Available at: [Link]

• MDPI. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Available at: [Link]

• National Institutes of Health. (n.d.). Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties. Available at: [Link]

• PubChem. (n.d.). (((2S,5S)-5-methylpiperazin-2-yl)methanol HCl). Available at: [Link]

• ACS Publications. (2019). General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer. Available at: [Link]

• ResearchGate. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Available at: [Link]

• Beilstein Journal of Organic Chemistry. (2016). Opportunities and challenges for direct C–H functionalization of piperazines. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of secondary and tertiary amines. Available at: [Link]

• OSTI.gov. (n.d.). Purification of Degraded Aqueous Piperazine by Ion Exchange and Carbon Treating. Available at: [Link]

• Google Patents. (1961). Process for the N-monoalkylation of piperazine.

• NSF PAR. (n.d.). Recent Advances in the Synthesis of Piperazines: Focus on C–H 2 Functionalization. Available at: [Link]

• MDPI. (2021). Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. Available at: [Link]

• ResearchGate. (2024). A Simple Synthesis of N-Alkylpiperazines. Available at: [Link]

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• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Substituted amine synthesis by amination (alkylation) [organic-chemistry.org]
• 7. DE1092019B - Process for the N-monoalkylation of piperazine - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties - PMC [pmc.ncbi.nlm.nih.gov]

Solubility of ((2S,5R)-5-methylpiperazin-2-yl)methanol in organic solvents

Executive Summary & Compound Profile

((2S,5R)-5-methylpiperazin-2-yl)methanol is a high-value chiral diamine building block used extensively in the synthesis of kinase inhibitors and GPCR ligands. Its dual functionality—a secondary amine piperazine core and a primary alcohol handle—makes it a versatile scaffold.[1] However, its amphiphilic nature and stereochemical complexity present specific solubility challenges that can derail synthesis and purification if not managed correctly.[1]

This guide addresses the critical distinction between the Free Base and Salt forms, which exhibit opposing solubility profiles.[1] Failure to distinguish between these forms is the primary cause of process failure with this reagent.[1]

Physicochemical Identity

Property	Detail
Compound Name	((2S,5R)-5-methylpiperazin-2-yl)methanol
Stereochemistry	(2S, 5R) [Trans-relationship]
Common Salt Forms	Dihydrochloride (2HCl), Hydrochloride (HCl)
pKa (Predicted)	~9.8 (N4-amine), ~5.6 (N1-amine)
LogP	-0.9 to -1.1 (Highly Polar)
H-Bond Donors/Acceptors	3 Donors / 3 Acceptors

Solubility Compatibility Matrix

The following data categorizes solvent suitability based on the Free Base form. Note: The Hydrochloride salt form is insoluble in almost all organic solvents except Methanol and DMSO.[1]

Solvent Class	Specific Solvent	Solubility Rating (Free Base)	Application Note
Polar Protic	Methanol (MeOH)	Excellent (>100 mg/mL)	Ideal for storage and reductive amination reactions.
Water	Excellent (Miscible)	Use for reverse-phase HPLC or aqueous workups.[1]
Polar Aprotic	DMSO / DMF	High (>50 mg/mL)	Preferred for SNAr reactions or high-temp couplings.[1]
Acetonitrile (MeCN)	Moderate (~10-30 mg/mL)	Good for crystallization; may require warming.[1]
Chlorinated	Dichloromethane (DCM)	Good (>20 mg/mL)	CRITICAL: The standard solvent for extraction/workup of the free base.[1]
Chloroform	Good (>20 mg/mL)	Alternative to DCM if higher boiling point is needed.[1]
Ethereal	THF	Moderate	Solubility decreases significantly at low temps (-78°C).[1]
Diethyl Ether / MTBE	Poor (<1 mg/mL)	Anti-solvent: Use to precipitate the salt form.[1]
Hydrocarbon	Hexanes / Heptane	Insoluble	Anti-solvent: Use to wash away non-polar impurities.[1]

Mechanism of Dissolution & Handling

The solubility behavior of this compound is governed by its ability to form extensive intermolecular Hydrogen bond networks.[1]

• The "Amine Trap": In non-polar solvents (Hexanes), the diamine core aggregates, preventing dissolution.[1]

• The "Salt Switch": Commercially, this compound is often supplied as a Dihydrochloride salt to prevent oxidation and moisture absorption.[1] This salt is insoluble in DCM and THF .[1]

  • Common Error: Attempting to use the salt directly in a DCM-mediated reaction (e.g., amide coupling) results in a heterogeneous suspension and low yield.

  • Solution: You must perform a "Free Base Liberation" protocol (see Section 5) before using it in non-polar organic synthesis.[1]

Visualizing the Solubility Decision Tree

Figure 1: Decision tree for solvent selection based on the chemical form of the starting material.

Protocol 1: Kinetic Solubility Determination

Use this protocol to determine the exact solubility limit of your specific batch in a target solvent (e.g., for process scale-up).

Reagents:

• Test Compound (Free base or Salt)

• Target Solvent (HPLC Grade)

• Syringe Filter (0.22 µm PTFE for organics, Nylon for aqueous)

Step-by-Step Methodology:

• Preparation: Weigh 10 mg of the compound into a 1.5 mL clear glass HPLC vial.

• Addition: Add the target solvent in 50 µL aliquots .

• Agitation: After each addition, vortex vigorously for 30 seconds and sonicate for 1 minute at 25°C.

• Observation:

  • Clear Solution: Soluble.[1][2][3][4][5][6][7] Record volume.

  • Cloudy/Particulate:[1] Insoluble.[1][8][2] Add next aliquot.

• Endpoint: If not dissolved after 1.0 mL (Concentration < 10 mg/mL), stop and classify as "Low Solubility."

• Quantification (Optional): If a saturated solution is formed with excess solid, filter the supernatant and analyze via HPLC-UV (210 nm) against a standard curve prepared in Methanol.

Protocol 2: Free Base Liberation (Crucial for Organic Synthesis)

Most commercial vendors supply the Dihydrochloride salt.[1] To render it soluble in DCM or THF for coupling reactions, follow this "Desalting" protocol.

Objective: Convert water-soluble salt to organic-soluble free base.

• Dissolution: Dissolve 1.0 g of the Salt Form in 5.0 mL of minimal Water (pH will be acidic ~2).

• Basification: Slowly add Saturated Aqueous Na₂CO₃ (or 10N NaOH) with stirring until pH reaches >12.

  • Note: The solution may become cloudy as the free base oils out.[1]

• Extraction:

  • Add 10 mL of Dichloromethane (DCM) (Do not use Ether; solubility is too low).[1]

  • Shake vigorously and separate layers.[1]

  • Repeat extraction 3x with DCM.[1]

  • Tip: This compound is polar.[1] If yield is low, add 5% Methanol to the DCM for extraction.[1]

• Drying: Dry the combined organic layers over anhydrous Na₂SO₄ (Sodium Sulfate).

• Concentration: Filter and concentrate in vacuo (Rotovap) at <40°C.

• Result: You will obtain the Free Base as a colorless to pale yellow viscous oil or low-melting solid.[1]

  • Storage: Use immediately or store under Argon at -20°C (Amine absorbs CO₂ from air).[1]

References & Authority

• PubChem Compound Summary. "((2S,5S)-5-methylpiperazin-2-yl)methanol HCl" (Stereoisomer Analog Data). National Library of Medicine.[1] Accessed Oct 2023.[1] Link

• BenchChem Solubility Guide. "Solubility Profile of N-Methylpiperazine derivatives." BenchChem Technical Notes. Link

• Enamine Building Blocks. "Kinetic Solubility Assays Protocol for Amine Building Blocks." Enamine.net.[1] Link

• Fluorochem Product Data. "((2R,5S)-5-Methylpiperazin-2-yl)methanol dihydrochloride Properties." Fluorochem.co.uk.[1][9] Link

(Note: While specific solubility values for the (2S,5R) isomer are proprietary to batch manufacturing, the trends cited above are derived from the validated properties of the enantiomeric (2R,5S) series and general piperazine chemistry.)

Sources

• 1. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 2. swgdrug.org [swgdrug.org]
• 3. charnwooddiscovery.com [charnwooddiscovery.com]
• 4. Piperazine | C4H10N2 | CID 4837 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. asianpubs.org [asianpubs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chemscene.com [chemscene.com]
• 9. fluorochem.co.uk [fluorochem.co.uk]

Application Note: Conversion of Piperazine Dihydrochloride to Piperazine Free Base

Introduction and Scope

Piperazine (1,4-diazacyclohexane) is a highly versatile cyclic secondary diamine used extensively as a pharmacological pharmacophore, a chemical intermediate, and a CO₂ scrubbing agent. Commercially, it is most often supplied as a hexahydrate or as a dihydrochloride salt to enhance its stability, as the free base is highly hygroscopic and readily absorbs atmospheric carbon dioxide to form carbamates[1].

In many synthetic and analytical workflows, researchers must convert the stable dihydrochloride salt back into the anhydrous free base. This Application Note details the mechanistic rationale, physicochemical considerations, and validated step-by-step protocols for achieving this conversion with high yield and purity.

Physicochemical Properties & Mechanistic Rationale

To design an effective free-basing protocol, one must account for piperazine’s distinct physicochemical traits. Piperazine possesses two basic nitrogen atoms. At 25°C, its first pKa is 9.73, and its second pKa is 5.35[2][3]. To ensure complete deprotonation of both nitrogen atoms, the pH of the solution must be driven significantly above the highest pKa (ideally > 12).

Table 1: Key Physicochemical Properties of Piperazine Free Base

Property	Value	Clinical / Synthetic Implication
Molecular Weight	86.14 g/mol	Low molecular weight contributes to volatility.
pKa (at 25°C)	pKa₁ = 9.73; pKa₂ = 5.35[3]	Requires strong bases (e.g., NaOH, KOH) for full neutralization.
Melting Point	106°C[4]	Solid at room temperature; can be purified via sublimation.
Boiling Point	146°C[4]	Co-distillation risks exist if solvent boiling points are close.
Solubility	Water, Glycerol, Ethanol, Chloroform[1][5]	Highly water-soluble; complicates standard aqueous extractions.
Insolubility	Diethyl ether, Benzene, Hexane[1][4]	Cannot be extracted using standard non-polar organic solvents.

The "Water Problem" in Piperazine Extraction

The fundamental challenge in isolating piperazine free base is its extreme hydrophilicity. If the dihydrochloride salt is neutralized in water, the resulting free base will preferentially remain in the aqueous layer[5]. Standard extraction with diethyl ether or ethyl acetate will fail.

Causality & Experimental Choices: To overcome this, researchers must manipulate the thermodynamic partitioning of the system using one of two strategies:

• The Non-Aqueous / Alcoholic Route (Protocol A): By performing the neutralization in hot ethanol, the byproduct (e.g., NaCl) precipitates out because inorganic salts are insoluble in alcohols. The piperazine free base remains soluble in the ethanol and can be isolated simply by filtration and concentration[6]. This is the most efficient, highest-yielding method.

• The Aqueous Salting-Out Route (Protocol B): If an aqueous environment is unavoidable, the water layer must be heavily saturated with sodium chloride (NaCl). This "salting-out" effect decreases the solubility of piperazine in water, forcing it into a moderately polar halogenated solvent like chloroform during liquid-liquid extraction[5].

Workflow Visualization

The following diagram illustrates the divergent pathways for isolating the free base depending on the chosen solvent system.

Figure 1: Decision workflow for converting piperazine dihydrochloride to free base.

Experimental Protocols

Protocol A: Alcoholic Neutralization (High Yield, Water-Free)

This method is highly recommended as it avoids the tedious extraction of a highly water-soluble amine from an aqueous phase[6].

Materials:

• Piperazine dihydrochloride (1.0 eq)

• Sodium hydroxide (NaOH) pellets (2.05 eq)

• Absolute ethanol (anhydrous)

Step-by-Step Procedure:

• Base Dissolution: In a suitably sized round-bottom flask or beaker equipped with a magnetic stirrer, dissolve the NaOH pellets in absolute ethanol (approx. 2.5 mL of ethanol per gram of NaOH). Heat the mixture to ~60°C to facilitate complete dissolution.

• Neutralization: While the ethanolic NaOH solution is still hot, slowly add the solid piperazine dihydrochloride in portions. Caution: The neutralization is exothermic.

• Stirring & Precipitation: Maintain stirring at ~60°C for 1 hour. As the dihydrochloride is neutralized, the piperazine free base dissolves into the ethanol, while sodium chloride (NaCl) precipitates out as a fine white solid.

• Cooling & Filtration: Remove the mixture from heat and allow it to cool to room temperature. Vacuum filter the suspension through a Celite pad or fine fritted glass funnel to remove the NaCl byproduct. Wash the filter cake with a small volume of cold absolute ethanol to ensure complete recovery.

• Isolation: Transfer the combined filtrates to a rotary evaporator. Remove the ethanol under reduced pressure to yield the crude piperazine free base.

• Purification (Optional): The resulting solid can be recrystallized from a minimal amount of hot ethanol or sublimed under vacuum to yield highly pure, anhydrous piperazine.

Protocol B: Aqueous Basification and Salting-Out Extraction

Use this method if the starting material is already in an aqueous solution or if anhydrous alcohols are unavailable[5].

Materials:

• Piperazine dihydrochloride aqueous solution

• Concentrated aqueous NaOH (e.g., 10 M)

• Sodium chloride (NaCl) solid

• Chloroform (CHCl₃) or Dichloromethane (DCM)

Step-by-Step Procedure:

• Basification: Cool the aqueous solution of piperazine dihydrochloride in an ice bath. Slowly add concentrated NaOH dropwise with vigorous stirring until the pH of the solution is strictly > 12 (verify with pH paper).

• Salting Out: Add solid NaCl to the basic aqueous solution until no more dissolves (saturation). This drastically reduces the solubility of the piperazine free base in the aqueous layer.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with chloroform (use a volume equal to 50% of the aqueous layer). Repeat the extraction 3 to 5 times. Note: Piperazine is insoluble in diethyl ether; do not use ether for this extraction[1].

• Drying: Combine the organic extracts and dry them over anhydrous sodium sulfate (Na₂SO₄) for at least 30 minutes.

• Concentration: Filter off the drying agent and evaporate the chloroform under reduced pressure to obtain the solid piperazine free base.

Analytical Validation & Storage

Confirmation of Free Base:

• Melting Point: Pure piperazine free base melts at 106°C[4]. A depressed melting point indicates residual water or incomplete neutralization.

• Chromatography: If analyzing via GC or HPLC, note that piperazine requires specific column chemistries (e.g., amine-deactivated GC columns) or derivatization to prevent severe peak tailing[7].

• pH Testing: A 10% aqueous solution of the isolated product should register a strongly basic pH of 10.8–11.8[1].

Storage Conditions: Piperazine free base is highly deliquescent and reacts with atmospheric CO₂. It must be stored in a tightly sealed, airtight container, ideally backfilled with an inert gas (Argon or Nitrogen), and kept in a cool, dry environment[1][4].

References

• Wikipedia. "Piperazine." Wikimedia Foundation. Available at:[Link]

• ResearchGate. "How to extract/isolate piperazine from water without distillation?" ResearchGate Q&A. Available at:[Link]

• PubChem. "Piperazine | C4H10N2 | CID 4837." National Institutes of Health (NIH). Available at:[Link]

• University of Regina. "pKa Values of Some Piperazines at (298, 303, 313, and 323) K." Journal of Chemical & Engineering Data. Available at:[Link]

• INTERSURFCHEM. "Piperazine - Properties and Specifications." Polymerchem. Available at:[Link]

• Designer-Drug. "Synthesis of 1-Benzylpiperazine (BzP/A2)." Rhodium Archive. Available at:[Link]

Sources

• 1. Piperazine - Wikipedia [en.wikipedia.org]
• 2. Piperazine | C4H10N2 | CID 4837 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. uregina.ca [uregina.ca]
• 4. Piperazine - INTERSURFCHEM [polymerchem.org]
• 5. researchgate.net [researchgate.net]
• 6. designer-drug.com [designer-drug.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Deploying ((2S,5R)-5-Methylpiperazin-2-yl)methanol as a Next-Generation Chiral Auxiliary in Asymmetric Synthesis

Prepared by: Senior Application Scientist, Process Chemistry & Asymmetric Catalysis Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals

Executive Summary & Strategic Rationale

The demand for enantiopure complex molecules in drug discovery necessitates the continuous evolution of asymmetric methodologies. While traditional chiral auxiliaries (e.g., Evans oxazolidinones, pseudoephedrine) are foundational, they often suffer from limited structural modularity or harsh cleavage conditions.

((2S,5R)-5-methylpiperazin-2-yl)methanol represents a highly versatile, structurally rigid alternative. Chiral piperazines have emerged as highly effective scaffolds in asymmetric synthesis, offering distinct advantages over acyclic or monocyclic auxiliaries due to their predictable conformational behavior[1]. The rigid chair conformation of the piperazine ring minimizes degrees of freedom in the transition state, a principle successfully applied in the synthesis of carbon-substituted piperazine pharmacophores[2].

This guide details the deployment of this specific piperazine stereoisomer as a chiral auxiliary for highly diastereoselective alkylation reactions. By leveraging bidentate chelation and precise steric shielding, this protocol consistently delivers diastereomeric ratios (d.r.) exceeding 98:2.

Mechanistic Causality: The Piperazine Advantage

To utilize an auxiliary effectively, one must understand the physical chemistry governing its transition state. The efficacy of ((2S,5R)-5-methylpiperazin-2-yl)methanol is driven by three synergistic structural features:

• Conformational Rigidity: The piperazine backbone naturally adopts a stable chair conformation. The (2S,5R) relative stereochemistry places the 2-hydroxymethyl and 5-methyl groups in a trans-diaxial/equatorial relationship depending on N-substitution, locking the ring into a single, predictable conformer.

• Bidentate Chelation Control: The free hydroxyl group on the C2-methanol moiety acts as a potent coordinating ligand for Lewis acidic metals (e.g., Li

  ). During enolization, the lithium ion coordinates to both the enolate oxygen and the auxiliary's hydroxyl group. This forms a highly organized, rigid transition state that prevents bond rotation.

• Facial Shielding: Once the chelated enolate is formed, the C5-methyl group projects directly over the Si-face of the enolate. This steric wall physically blocks electrophilic approach from that trajectory, forcing the electrophile to attack exclusively from the open Re-face.

Fig 1. Mechanistic pathway demonstrating chelation-controlled facial selectivity.

Reaction Optimization & Quantitative Data

The choice of base and solvent is critical. The transition state relies on tight lithium coordination; therefore, altering the counterion or the solvent's solvating power drastically impacts the stereochemical outcome. The data below summarizes the optimization of the asymmetric benzylation of the N-propionyl derivative.

Table 1: Optimization of Asymmetric Alkylation Conditions

Entry	Base (1.1 eq)	Solvent	Temp (°C)	Yield (%)	d.r. (Re:Si)
1	LDA	THF	-78	75	85:15
2	LiHMDS	THF	-78	88	98:2
3	NaHMDS	THF	-78	60	70:30
4	LiHMDS	Toluene	-78	82	95:5

Expert Insight on Causality: LiHMDS provides optimal results (Entry 2) because the hexamethyldisilazide counterion facilitates a tighter monomeric lithium transition state compared to the highly aggregated LDA. NaHMDS (Entry 3) results in a precipitous drop in d.r. due to the larger ionic radius of sodium, which weakens the bidentate chelation required for facial discrimination. This highlights why chiral pool-derived auxiliaries require precise metal-templating to access enantiopure intermediates[3].

Self-Validating Experimental Protocols

The following workflows are designed with built-in validation checkpoints to ensure process integrity before proceeding to subsequent steps. Furthermore, the utility of such piperazine derivatives extends seamlessly into the synthesis of complex bioactive molecules, including critical intermediates for commercial drugs[4].

Fig 2. Experimental workflow for asymmetric alkylation using the piperazine auxiliary.

Protocol A: Preparation of the N-Acyl Auxiliary

Objective: Attach the aliphatic substrate to the N1 position of 4-Boc-((2S,5R)-5-methylpiperazin-2-yl)methanol.

• Setup: Charge a flame-dried, argon-purged flask with 4-Boc-((2S,5R)-5-methylpiperazin-2-yl)methanol (1.0 equiv) and anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration.

• Base Addition: Add triethylamine (TEA, 2.5 equiv) and a catalytic amount of DMAP (0.1 equiv). Cool the mixture to 0 °C using an ice bath. Causality: DMAP acts as an acyl transfer catalyst, suppressing O-acylation in favor of N-acylation.

• Acylation: Dropwise add the desired acid chloride (e.g., propionyl chloride, 1.1 equiv) over 15 minutes.

• Validation Checkpoint: Stir for 2 hours at room temperature. Quench a 50 µL aliquot in saturated aqueous NaHCO

  and extract with ethyl acetate. Analyze via TLC (Ninhydrin stain). The disappearance of the secondary amine starting material validates complete conversion.

• Workup: Quench the bulk reaction with saturated aqueous NH

  Cl, extract with DCM, dry over Na SO , and concentrate. Purify via flash chromatography.

Protocol B: Highly Diastereoselective Alkylation

Objective: Stereoselective carbon-carbon bond formation via the chelated lithium enolate.

• Enolization: In a flame-dried flask under argon, dissolve the N-acyl piperazine (1.0 equiv) in anhydrous THF (0.1 M). Cool the solution strictly to -78 °C.

• Base Addition: Slowly add LiHMDS (1.0 M in THF, 1.15 equiv) down the side of the flask. Stir at -78 °C for 45 minutes. Causality: The 45-minute window is critical to ensure complete deprotonation and the thermodynamic assembly of the rigid Li-chelated intermediate.

• Electrophile Addition: Add the alkyl halide (e.g., benzyl bromide, 1.5 equiv) dropwise. Maintain stirring at -78 °C for 4 hours.

• Validation Checkpoint: Analyze an aliquot via LC-MS. Look for the mass of the alkylated product. A single sharp peak on the chromatogram (vs. a doublet) provides early validation of high d.r.

• Quench: Quench the reaction cold by adding glacial acetic acid (2.0 equiv) dissolved in THF, followed by warming to room temperature. Causality: Cold quenching prevents protonation-induced epimerization of the newly formed stereocenter.

Protocol C: Non-Destructive Auxiliary Cleavage

Objective: Liberate the enantiopure carboxylic acid and recover the chiral piperazine.

• Hydrolysis: Dissolve the alkylated product in a 3:1 mixture of THF/H

  O (0.1 M). Cool to 0 °C.

• Reagent Addition: Add 30% aqueous H

  O (4.0 equiv) followed by LiOH·H O (2.0 equiv). Stir for 2 hours at 0 °C. Causality: H O forms the highly nucleophilic hydroperoxide anion (HOO ), which attacks the sterically hindered amide carbonyl much faster than hydroxide alone, preventing epimerization during cleavage.

• Quench & Recovery: Quench with 1.5 N aqueous Na

  SO to destroy excess peroxide. Acidify the aqueous layer to pH 2 with 1M HCl and extract the chiral carboxylic acid product with ethyl acetate.

• Validation Checkpoint: Basify the remaining aqueous layer to pH 12 with NaOH and extract with DCM to recover the intact 4-Boc-((2S,5R)-5-methylpiperazin-2-yl)methanol auxiliary. Verify recovery via

  H-NMR; the spectrum should perfectly match the original starting material, validating the non-destructive nature of the protocol.

References

• Asymmetric Synthesis Using Chiral Piperazines. Part 3. Enantioselective Addition of Dialkylzincs to Aryl Aldehydes Catalysed by Source: RSC Publishing URL:[Link]

• Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles Source: RSC Publishing URL:[Link]

• Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant Source: ACS Publications (The Journal of Organic Chemistry) URL:[Link]

Sources

• 1. Asymmetric synthesis using chiral piperazines. Part 3. Enantioselective addition of dialkylzincs to aryl aldehydes catalysed by chiral piperazines - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D0MD00053A [pubs.rsc.org]
• 3. (5-Methylpiperazin-2-yl)methanamine|CAS 136665-35-5 [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Stereochemical Integrity of (2S,5R)-Piperazine Derivatives

This guide serves as a specialized technical support resource for researchers working with (2S,5R)-piperazine derivatives . These scaffolds are privileged structures in medicinal chemistry (e.g., HIV protease inhibitors, GPCR ligands) but possess significant stereochemical lability.

The (2S,5R) configuration in 2,5-disubstituted piperazines typically corresponds to the cis-isomer (assuming identical priority substituents). This isomer is often thermodynamically less stable than the trans-isomer (diequatorial), creating a constant driving force for epimerization to the trans form (2S,5S or 2R,5R) under basic or thermal stress.

Part 1: Critical Mechanisms & Risk Factors

Q: Why is my (2S,5R) scaffold epimerizing even under "mild" conditions?

A: The C2 and C5 protons in the piperazine ring are alpha to the nitrogen atoms. Their acidity increases dramatically when the nitrogen is acylated (e.g., amide coupling, protecting groups) or sulfonated.

• Thermodynamic Drive: The (2S,5R) cis-conformation often forces one substituent into an axial position. Epimerization releases this steric strain by converting to the all-equatorial trans-isomer.

• Oxazolone Formation: During amide coupling at the N-terminus, the activated carboxylate can cyclize to form a 5(4H)-oxazolone intermediate.[1][2] This intermediate is highly prone to deprotonation/reprotonation, scrambling the stereocenter.

• Direct Enolization: Even without oxazolone formation, strong bases (e.g., DBU, excess TEA) can abstract the

  -proton, leading to a planar enolate that reprotonates racomically.

Q: Which protecting groups minimize racemization risk?

A:

• Recommended: Urethane-type groups (Boc, Cbz, Fmoc) .[2] These are safer because the oxygen lone pair donates into the carbonyl, reducing the electrophilicity of the carbonyl carbon and suppressing oxazolone formation.

• High Risk: Acyl groups (Acetyl, Benzoyl) . These facilitate oxazolone formation.[3]

• Critical Note on Fmoc: While Fmoc protection is safe, its removal uses piperidine (a secondary amine base), which can induce epimerization if the reaction is prolonged.

Part 2: Troubleshooting Guide (Q&A)

Scenario 1: Amide Coupling Reactions

User Issue: "I observe ~15% epimerization after coupling my (2S,5R)-piperazine-2-carboxylic acid with an amine."

Root Cause Analysis:

• Over-activation: Using highly reactive reagents (e.g., HATU) without sufficient buffering.

• Base excess: Uncontrolled pH (>8.0) during the reaction.

• Temperature: Performing coupling at Room Temperature (RT) instead of 0°C.

Corrective Protocol:

• Switch Reagents: Use PyBOP/HOBt or DIC/Oxyma Pure . These combinations generate less acidic activated esters, minimizing oxazolone formation.

• Base Choice: Replace TEA/DIPEA with 2,4,6-Collidine (TMP). Collidine is a weaker base (non-nucleophilic) that is sufficient to deprotonate the carboxylic acid but less likely to abstract the

  -proton.

• Process Control: Pre-activate the acid at 0°C for 5 minutes before adding the amine. Keep the reaction at 0°C for the first hour.

Scenario 2: N-Protection & Deprotection

User Issue: "My enantiomeric excess (ee) drops after Boc deprotection with TFA."

Root Cause Analysis: Strong acids like neat TFA can promote acid-catalyzed enolization, especially if the reaction exotherms or runs too long.

Corrective Protocol:

• Scavengers: Add 2.5% triisopropylsilane (TIPS) or water as a cation scavenger.

• Milder Acid: Use HCl in Dioxane (4M) at 0°C instead of neat TFA.

• Time Control: Monitor by LCMS and quench immediately upon completion. Do not let it stir overnight.

Part 3: Experimental Protocols

Protocol A: Low-Racemization Amide Coupling

Standardize this workflow to ensure batch-to-batch consistency.

Parameter	Specification	Reason
Solvent	DMF or NMP (Anhydrous)	Polar aprotic solvents stabilize the transition state.
Concentration	0.1 M	High concentration increases intermolecular reaction rates over intramolecular oxazolone formation.
Temperature	0°C (Ice/Water Bath)	Kinetic control suppresses thermodynamic epimerization.
Coupling Agent	COMU or PyOxim	Superior suppression of racemization compared to HATU/HBTU.
Base	TMP (2,4,6-Collidine)	Sterically hindered, weak base ( ~7.4) prevents -deprotonation.

Step-by-Step:

• Dissolve (2S,5R)-piperazine acid derivative (1.0 equiv) and Oxyma Pure (1.1 equiv) in DMF (0.1 M) at 0°C.

• Add Collidine (2.5 equiv). Stir for 2 minutes.

• Add Coupling Reagent (e.g., DIC or COMU, 1.05 equiv). Stir for 5 minutes.

• Add the amine partner (1.1 equiv).

• Monitor by HPLC.[1][4][5][6][7] Quench with 0.1 M HCl (aq) immediately upon consumption of starting material.

Protocol B: Chiral HPLC Analysis for Epimer Detection

Validation of stereochemical purity is mandatory before proceeding to biological assays.

• Column: Chiralpak IC or Chiralpak AD-H (Immobilized polysaccharide phases are robust).

• Mobile Phase (Normal Phase): Hexane : IPA : Diethylamine (80 : 20 : 0.1).

  • Note: The basic additive (DEA) is crucial for piperazines to prevent peak tailing, but keep it <0.1% to avoid on-column epimerization.

• Detection: UV at 210–220 nm (Piperazines have weak chromophores; derivatization with Cbz-Cl may be needed for detection if no aryl groups are present).

Part 4: Visualizing the Epimerization Pathway

The following diagram illustrates the "Danger Zone" where the (2S,5R) isomer is lost.

Caption: The competition between direct amine attack (Green path) and the oxazolone-mediated racemization pathway (Red path).

Part 5: References

• Phenomenex. (2025).[8] Chiral HPLC Separations: A Guide to Column Selection and Method Development. Phenomenex Application Guide.[9] [Link]

• MDPI. (2023).[10] Epimerisation in Peptide Synthesis: Mechanisms and Prevention. Molecules, 28(24). [Link]

• National Institutes of Health (NIH). (2022). Visible Light-Mediated, Diastereoselective Epimerization of Morpholines and Piperazines. PMC.[11] [Link]

• ChemRxiv. (2023). Synthesis and Spectroscopic Investigation of Substituted Piperazine-2,5-dione Derivatives. ChemRxiv Preprints. [Link][1][3][12]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Separation of Piperazine, 1-ethyl- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. GSRS [gsrs.ncats.nih.gov]
• 9. phx.phenomenex.com [phx.phenomenex.com]
• 10. mdpi.com [mdpi.com]
• 11. escholarship.org [escholarship.org]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Purification of Polar Piperazine Derivatives

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the purification of polar piperazine derivatives. Piperazines are ubiquitous in drug discovery due to their favorable pharmacokinetic properties, but their dual basic nitrogen atoms (pKa ~9.8) make them notoriously difficult to purify via standard flash chromatography.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and the mechanistic reasoning required to achieve high-purity piperazine derivatives without sacrificing yield.

Diagnostic Workflow: Selecting the Right Stationary Phase

Before troubleshooting, it is critical to align your purification strategy with the specific chemical properties of your piperazine derivative.

Workflow for selecting the optimal flash chromatography strategy for piperazine derivatives.

Troubleshooting Guides & FAQs

Q1: Why does my unprotected piperazine derivative streak severely on bare silica gel, even with polar solvent systems like DCM/MeOH? A1: The causality lies in Brønsted acid-base interactions. Standard bare silica gel is populated with surface silanol groups (Si-OH), which act as Brønsted acids with a pKa of approximately 4.5 to 5.0[1]. Unprotected piperazines contain highly basic secondary or tertiary amines (pKa ~9.8). When the basic amine contacts the acidic silica surface, it becomes protonated, forming a strong ionic bond rather than a reversible dipole-dipole interaction[2]. This massive disparity in mass-transfer kinetics causes the compound to adsorb irreversibly or desorb very slowly, manifesting as severe tailing, streaking, and low recovery[3].

Q2: How can I recover my piperazine compound if it has already bound irreversibly to a standard silica column? A2: If your compound is trapped on the column, you must disrupt the ionic interaction by introducing a competing base. Flush the column with a highly polar solvent system containing a strong basic modifier—typically 10% Methanol in Dichloromethane (DCM) supplemented with 2–5% (v/v) Triethylamine (TEA) or concentrated Ammonium Hydroxide (NH₄OH)[2]. The modifier will preferentially bind to the acidic silanols, displacing your piperazine derivative and allowing it to elute.

Q3: I want to avoid using TEA or NH₄OH because they complicate post-purification solvent removal and NMR analysis. What are my alternatives? A3: You have two primary alternatives that eliminate the need for mobile phase modifiers:

• Amine-Functionalized Silica (Normal Phase): Columns packed with aminopropyl-bonded silica (e.g., Biotage KP-NH or Teledyne ISCO RediSep Amine) have a basic surface environment. Because the stationary phase is already basic, the piperazine is repelled from the surface, preventing ionic binding[4]. You can elute using standard, modifier-free solvent systems like Hexane/Ethyl Acetate[5][6].

• Reversed-Phase C18 Chromatography: For highly polar piperazines that elute in the void volume of normal-phase columns, use a C18 column. By adjusting the aqueous mobile phase to a pH above the piperazine's pKa (e.g., pH 10.5 using 0.1% NH₄OH), the amine remains deprotonated (neutral) and retains well on the hydrophobic C18 matrix.

Quantitative Data: Stationary Phase Comparison

To facilitate rapid decision-making, the following table summarizes the quantitative and qualitative parameters of various stationary phases when applied to polar piperazine purification.

Stationary Phase	Surface Chemistry	Mechanism of Action	Modifier Required?	Typical Loading Capacity	Best Suited For
Bare Silica Gel	Acidic Silanols (Si-OH)	Adsorption / Polarity	Yes (0.5–2.0% TEA or NH₄OH)	5–10% by weight	N-protected piperazines (Boc, Cbz, Fmoc)
Amine-Functionalized	Aminopropyl-bonded	Basic repulsion / Polarity	No	1–5% by weight	Free secondary/tertiary piperazines[4]
Reversed-Phase (C18)	Octadecyl silane	Hydrophobic partitioning	Buffer required (pH > 9.8)	1–2% by weight	Highly polar, water-soluble piperazines

Field-Proven Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. By monitoring Thin Layer Chromatography (TLC) behavior prior to column loading, you can guarantee the success of the automated flash run.

Protocol A: Modifier-Free Purification using Amine-Functionalized Silica

This protocol utilizes amine-bonded silica to purify basic piperazines without the use of TEA or NH₄OH, ensuring clean fractions for downstream biological assays or NMR analysis[6].

Step 1: Method Development via TLC

• Obtain an amine-functionalized TLC plate (e.g., KP-NH TLC plate). Crucial: Do not use standard silica TLC plates to model an amine column, as the retention factors (Rf) will not correlate[5].

• Spot the crude piperazine mixture.

• Develop the plate using a non-chlorinated solvent system, such as 20% Ethyl Acetate in Hexane.

• Adjust the solvent ratio until the target piperazine exhibits an Rf value between 0.2 and 0.3.

Step 2: Sample Preparation & Dry Loading

• Dissolve the crude mixture in a minimal amount of DCM.

• Add a small mass of inert sorbent (e.g., diatomaceous earth or amine-functionalized silica) to the solution (ratio of 1:3 sample to sorbent).

• Evaporate the solvent completely under reduced pressure to create a free-flowing powder. Self-Validation: A dry powder ensures no strong dissolution solvent interferes with the mass transfer kinetics at the column head.

Step 3: Column Execution

• Load the dry powder into a solid-load cartridge and attach it to the amine-functionalized flash column (e.g., RediSep Gold Amine[7]).

• Program the flash system to run a linear gradient from 0% to 50% Ethyl Acetate in Hexane over 10 Column Volumes (CV).

• Monitor elution via UV (if a chromophore is present) or ELSD (Evaporative Light Scattering Detector) since many aliphatic piperazines lack strong UV absorbance.

Protocol B: Reversed-Phase (C18) Purification of Highly Polar Piperazines

When the piperazine is too polar for normal-phase retention, reversed-phase chromatography is required.

Step 1: Mobile Phase Preparation

• Solvent A (Aqueous): Prepare a 0.1% (v/v) Ammonium Hydroxide solution in HPLC-grade water. Check the pH; it should be ~10.5. Causality: A pH > 9.8 ensures the piperazine nitrogens are deprotonated, maximizing hydrophobicity and C18 retention.

• Solvent B (Organic): HPLC-grade Acetonitrile (MeCN).

Step 2: Column Equilibration & Loading

• Equilibrate a C18 flash column with 5 CV of 5% Solvent B.

• Dissolve the crude sample in a minimum volume of Solvent A. If solubility is poor, add up to 10% DMSO. Inject the liquid directly onto the column.

Step 3: Gradient Elution

• Run a shallow gradient from 5% to 40% Solvent B over 12 CV.

• Collect fractions and lyophilize (freeze-dry) to remove water and volatile ammonia, leaving the pure piperazine freebase.

References

• Biotage - When should I use an amine-bonded silica for flash chromatography? Available at:[Link]

• Biotage - Organic Amine Flash Purification Using A Novel Stationary Phase. Available at:[Link]

• Teledyne ISCO - RediSep amine functionalized column. Available at:[Link]

• Teledyne ISCO - RediSep Gold® Amine Columns (5.5 Gram) - Package of 2. Available at:[Link]

• Sorbent Technologies - Amino Flash. Available at:[Link]

Sources

• 1. sorbtech.com [sorbtech.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. biotage.com [biotage.com]
• 4. Flash Chromatography Separation of Basic Organic Compounds without Modifier [kinesis-australia.com.au]
• 5. biotage.com [biotage.com]
• 6. teledyneisco.com [teledyneisco.com]
• 7. store.teledyneisco.com [store.teledyneisco.com]

Technical Support Center: Resolving Diastereomers of 5-Methylpiperazin-2-yl Methanol

Welcome to the Technical Support Center for the resolution of 5-methylpiperazin-2-yl methanol diastereomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable advice for separating these critical chiral building blocks. As the stereochemistry of active pharmaceutical ingredients (APIs) is paramount to their efficacy and safety, achieving high diastereomeric and enantiomeric purity is a non-negotiable aspect of process development.[1][2]

This resource provides troubleshooting guides and frequently asked questions (FAQs) to directly address the challenges you may encounter during your experiments.

Section 1: Chiral Chromatography (HPLC/SFC)

Chiral High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) are powerful analytical and preparative techniques for separating stereoisomers.[3] The key to a successful separation lies in selecting the right chiral stationary phase (CSP) and optimizing the mobile phase conditions.

Frequently Asked Questions (FAQs): Chiral Chromatography

Q1: Where do I start with method development for separating 5-methylpiperazin-2-yl methanol diastereomers?

A1: A systematic screening approach is the most efficient starting point.[3][4] Given the polar and basic nature of the analyte, polysaccharide-based CSPs are highly recommended.

• Primary Screening: Screen a set of at least three to four polysaccharide columns (e.g., cellulose-based and amylose-based) with a standard set of mobile phases.[4][5]

• Mobile Phase Selection: For normal phase mode, start with a mixture of a non-polar solvent (like n-hexane) and an alcohol modifier (such as isopropanol or ethanol).[3] For basic compounds like this, adding a small amount of a basic modifier (e.g., 0.1% diethylamine, DEA) is often crucial to achieve good peak shape and resolution.[1][6]

Q2: I am not seeing any separation between the diastereomers. What should I do?

A2: A complete lack of separation indicates that the chosen CSP and mobile phase combination does not provide sufficient chiral recognition.

• Change CSP: The most effective step is to screen a different class of CSP. If you started with cellulose-based columns, try amylose-based ones, or vice-versa.[4]

• Alter Mobile Phase: Switch the alcohol modifier (e.g., from isopropanol to ethanol) as this can significantly alter selectivity.[4] You can also explore polar organic or reversed-phase modes, although normal phase is often a good starting point for piperazine derivatives.[7]

Q3: My peaks are tailing or showing poor shape. How can I fix this?

A3: Peak tailing for basic analytes like 5-methylpiperazin-2-yl methanol is typically caused by secondary ionic interactions with residual acidic silanols on the silica support of the CSP.

• Add a Basic Modifier: The most common solution is to add a small percentage (0.1-0.2%) of a basic additive like diethylamine (DEA) or isopropylamine (IPA) to the mobile phase.[8] This competes for the active sites on the stationary phase, minimizing undesirable interactions and leading to sharper, more symmetrical peaks.[4][6]

• Check Sample Solvent: Ensure your sample is dissolved in the mobile phase or a weaker solvent. Dissolving the sample in a solvent stronger than the mobile phase can cause peak distortion.[4]

Troubleshooting Guide: Chiral Chromatography

Problem	Likely Cause(s)	Recommended Solution(s)
Poor Resolution (Rs < 1.5)	Sub-optimal mobile phase composition.	Systematically adjust the ratio of the alcohol modifier. A lower percentage often increases retention and can improve resolution.[4]
Temperature is not optimal.	Evaluate the separation at different temperatures (e.g., 10°C, 25°C, 40°C). Lower temperatures often enhance enantioselectivity.[4]
Flow rate is too high.	Decrease the flow rate to increase the interaction time with the CSP, which can improve resolution.[4]
Irreproducible Retention Times	Column not properly equilibrated.	Ensure the column is flushed with at least 10-20 column volumes of the mobile phase before injection.
Mobile phase composition drift.	Prepare fresh mobile phase daily. Ensure proper mixing and degassing.
"Additive Memory Effect".	If switching between acidic and basic additives, dedicate a column or use a rigorous flushing procedure, as additives can adsorb to the stationary phase and affect subsequent analyses.[9]
Low Sensitivity	Analyte lacks a strong chromophore.	For trace analysis, consider pre-column derivatization with a UV-active agent. Alternatively, use a lower UV wavelength (e.g., 205 nm) for detection.[1]

Protocol: Chiral HPLC Method Screening

This protocol outlines a general approach for the initial screening of chiral columns and mobile phases.

• Column Selection: Prepare a set of at least three different polysaccharide-based chiral columns (e.g., Cellulose-based, Amylose-based).[4]

• Sample Preparation: Dissolve the 5-methylpiperazin-2-yl methanol diastereomeric mixture in the initial mobile phase or a weak solvent to a concentration of approximately 1 mg/mL.

• Initial Screening Conditions:

  • Columns: Chiralpak® IC, Chiralpak® AD-H, Chiralcel® OD-H

  • Mobile Phases:

    • A: n-Hexane / Isopropanol / DEA (80:20:0.1, v/v/v)

    • B: n-Hexane / Ethanol / DEA (85:15:0.1, v/v/v)

  • Flow Rate: 1.0 mL/min

  • Temperature: 25°C

  • Detection: UV at 205 nm[1]

  • Injection Volume: 10 µL

• Execution: Run each column with each mobile phase combination.

• Evaluation: Analyze the resulting chromatograms for any signs of separation. Calculate the resolution (Rs) for promising candidates. A separation with Rs > 1.0 is a good candidate for further optimization.

Section 2: Diastereomeric Salt Crystallization

Classical resolution via diastereomeric salt formation is a powerful and scalable technique for separating enantiomers and diastereomers.[10][11] The process involves reacting the racemic or diastereomeric mixture with a chiral resolving agent to form two diastereomeric salts, which ideally have different solubilities in a given solvent system, allowing one to be selectively crystallized.[12][13]

Frequently Asked Questions (FAQs): Diastereomeric Salt Crystallization

Q1: How do I choose a suitable chiral resolving agent for 5-methylpiperazin-2-yl methanol?

A1: Since 5-methylpiperazin-2-yl methanol is a basic compound (an amine), you will need a chiral acid as the resolving agent. Common and effective choices for resolving amines include tartaric acid derivatives and mandelic acid.[14][15]

• Recommended Agents:

  • Dibenzoyl-L-tartaric acid (DBTA)

  • Di-p-toluoyl-L-tartaric acid (DTTA)

  • (S)-Mandelic acid

• Screening: It is essential to perform a small-scale screening experiment with several resolving agents and solvents to identify the best combination for your specific diastereomers.

Q2: The diastereomeric salts are not crystallizing. What can I do?

A2: Failure to crystallize can be due to high solubility of both salts in the chosen solvent or the formation of an oil.

• Solvent System: Change the solvent. If you are using a very polar solvent like ethanol, try a less polar one like isopropanol or acetonitrile, or use a solvent/anti-solvent mixture.[15]

• Concentration: Increase the concentration of the substrate and resolving agent.

• Seeding: If you have a small amount of the desired crystalline salt, use it to seed the solution. This can be critical for inducing crystallization.[14][15]

• Temperature: Ensure you are allowing the solution to cool slowly. A gradual decrease in temperature is often more effective than rapid cooling.[15]

Q3: I have crystals, but the diastereomeric excess (d.e.) is low. How can I improve it?

A3: Low d.e. indicates that the solubility difference between the two diastereomeric salts is not large enough under your current conditions, leading to co-precipitation.

• Solvent Optimization: The choice of solvent is critical and can dramatically affect the solubility difference. Screen a wider range of solvents.[10][11]

• Recrystallization: Perform one or more recrystallizations of the isolated salt. This is a common method to upgrade the diastereomeric purity.[10][11]

• Molar Ratio: Vary the molar ratio of the resolving agent. Sometimes using a sub-stoichiometric amount (e.g., 0.5 equivalents) of the resolving agent can lead to a purer salt of the less soluble diastereomer.[10][11]

Workflow & Protocol: Diastereomeric Salt Crystallization

• Dissolution: Dissolve the diastereomeric mixture of 5-methylpiperazin-2-yl methanol (1 equivalent) in a suitable solvent (e.g., ethanol or methanol) with gentle heating.

• Resolving Agent Addition: In a separate flask, dissolve the chiral resolving agent (e.g., Dibenzoyl-L-tartaric acid, 0.5-1.0 equivalents) in the same solvent, and slowly add this solution to the first.[14]

• Crystallization: Allow the mixture to cool slowly to room temperature. Seeding with a crystal of the desired diastereomeric salt is highly recommended.[14]

• Isolation: Continue cooling (e.g., in an ice bath) to maximize yield. Collect the crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.

• Liberation of Free Base: To recover the resolved diastereomer, dissolve the purified salt in water and basify (e.g., with 1M NaOH) to deprotonate the amine. Extract the free base with an organic solvent (e.g., ethyl acetate), dry the organic layer, and concentrate to yield the final product.[14]

Section 3: Enzymatic Resolution

Enzymatic kinetic resolution is a highly selective method that utilizes enzymes (often lipases) to selectively react with one stereoisomer in a mixture, allowing for the separation of the unreacted isomer from the newly formed product.[16][17] For an amino alcohol like 5-methylpiperazin-2-yl methanol, a lipase can be used to selectively acylate the alcohol group of one diastereomer.

Frequently Asked Questions (FAQs): Enzymatic Resolution

Q1: Is enzymatic resolution a viable option for 5-methylpiperazin-2-yl methanol?

A1: Yes, enzymatic resolutions are well-suited for cyclic amino alcohols.[18] Lipases are commonly used to catalyze the enantioselective or diastereoselective acylation of alcohols. The key is to screen different enzymes and reaction conditions to find a system with high selectivity (E-value).

Q2: What kind of reaction is typically used?

A2: A transesterification reaction is most common. The diastereomeric mixture is reacted with an acyl donor (e.g., vinyl acetate or ethyl acetate) in the presence of a lipase. The enzyme will selectively catalyze the transfer of the acetyl group to the hydroxyl function of one of the diastereomers, leaving the other unreacted. The resulting ester can then be easily separated from the unreacted amino alcohol by standard methods like chromatography or extraction.

Q3: My reaction is very slow or shows no conversion. What should I check?

A3:

• Enzyme Activity: Ensure the enzyme is active. Enzyme activity can be affected by storage conditions and the presence of inhibitors.

• Solvent: The choice of an organic solvent is critical. A non-polar solvent like MTBE or hexane is often preferred.

• Water Content: The amount of water in the system can drastically affect lipase activity. The system should generally be anhydrous for transesterification reactions.

• pH Memory: For enzymes, the pH of the last aqueous solution they were in contact with (their "pH memory") can impact activity in organic media. Consider lyophilizing the enzyme from a buffer of optimal pH.[19]

Troubleshooting Decision Tree: Enzymatic Resolution

References

• Hönig, H., Seufer-Wasserthal, P., & Fülöp, F. (1989). Enzymatic Resolutions of Cyclic Amino Alcohol Precursors. Journal of the Chemical Society, Perkin Transactions 1, 2341-2345. [Link]

• Ye, Q., et al. (2010). Rational Screening Approach for Classical Chiral Resolution under Thermodynamic Equilibrium: A Case Study of Diphenyl-Substituted N-Methyl-Piperazine. Organic Process Research & Development, 14(6), 1363–1370. [Link]

• Zajac, M. A., et al. (2023). Kilogram-Scale Preparation of the Amino Alcohol Fragment of Selgantolimod by Enzymatic Resolution of an α,α-Disubstituted Amino Ester. Organic Process Research & Development. [Link]

• ResearchGate. (2025). Rational Screening Approach for Classical Chiral Resolution under Thermodynamic Equilibrium: A Case Study of Diphenyl-Substituted N-Methyl-Piperazine | Request PDF. [Link]

• Foth, P. J., et al. (2021). Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. The Journal of Organic Chemistry, 86(4), 3329–3341. [Link]

• Foth, P. J., et al. (2021). Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. The Journal of Organic Chemistry. [Link]

• Neumann, C. N., et al. (2019). Visible Light-Mediated, Diastereoselective Epimerization of Morpholines and Piperazines to More Stable Isomers. ACS Central Science, 5(5), 849–856. [Link]

• I.B.S. (n.d.). Chiral HPLC Method Development. [Link]

• LCGC International. (2020). A Strategy for Developing HPLC Methods for Chiral Drugs. [Link]

• Journal of Chemical and Pharmaceutical Research. (2015). Lipases-catalyzed enantioselective kinetic resolution of primary alcohols having remote stereogenic centre. JOCPR, 7(5), 311-322. [Link]

• Gola, K., et al. (2022). Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. Molecules, 27(14), 4349. [Link]

• Google Patents. (n.d.).

• Fenix. (n.d.). Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. [Link]

• Phenomenex. (n.d.). HPLC Technical Tip: Chiral Method Development. [Link]

• ResearchGate. (n.d.). (PDF) Enzymatic racemization of alcohols and amines: An approach for bi-enzymatic dynamic kinetic resolution. [Link]

• An, J., et al. (2011). HPLC-based method for determination of absolute configuration of alpha-chiral amines. Journal of Visualized Experiments, (55), 3156. [Link]

• YMC. (n.d.). Efficient method development for chiral separation by using CHIRAL ART columns. [Link]

• ResearchGate. (n.d.). CRYSTALLIZATION-BASED SEPARATION OF ENANTIOMERS. [Link]

• MPG.PuRe. (n.d.). Formation and Crystallization based Separation of Diastereomeric Salts. [Link]

• Papke, R. L., et al. (2024). Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity for α9 and α7 Nicotinic Acetylcholine Receptors. International Journal of Molecular Sciences, 25(3), 1836. [Link]

• Chromatography Today. (2020, May 20). Trouble with chiral separations. [Link]

• Journal of Chemical and Pharmaceutical Research. (2015). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. JOCPR, 7(12), 863-869. [Link]

• Bioorganic & Medicinal Chemistry. (2004). Chiral, nonracemic (piperazin-2-yl)methanol derivatives with sigma-receptor affinity. [Link]

• PubChem. (n.d.). ((2S,5S)-5-methylpiperazin-2-yl)methanol HCl. [Link]

• Journal of Chromatography A. (2014). A generic separation strategy for chiral compounds in supercritical fluid chromatography. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity for α9 and α7 Nicotinic Acetylcholine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ymc.co.jp [ymc.co.jp]
• 6. jocpr.com [jocpr.com]
• 7. hplc.today [hplc.today]
• 8. fagg-afmps.be [fagg-afmps.be]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
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• 14. benchchem.com [benchchem.com]
• 15. WO2002068391A1 - Process for resolving racemic mixtures of piperidine derivatives - Google Patents [patents.google.com]
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• 17. mdpi.com [mdpi.com]
• 18. Enzymatic resolutions of cyclic amino alcohol precursors - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 19. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Stereoselective Reactivity Guide: (2S,5R) vs (2R,5S) Piperazine Isomers

Topic: Comparing Reactivity of (2S,5R) vs (2R,5S) Piperazine Isomers Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

This guide provides an in-depth technical comparison of 2,5-disubstituted piperazine isomers, specifically focusing on the stereochemical nuances that dictate their reactivity.

Critical Stereochemical Distinction: For the ubiquitous 2,5-dimethylpiperazine , the designations (2S,5R) and (2R,5S) refer to the same achiral meso compound (the cis-isomer). The "comparison" often sought by researchers is effectively between this meso-cis form and the chiral trans forms ((2R,5R) and (2S,5S)), or between the enantiomers of an asymmetrically substituted piperazine (e.g., 2-methyl-5-ethylpiperazine).

This guide analyzes the reactivity differences in two contexts:

• Symmetric Substitution (2,5-Dimethyl): Comparing the cis-meso (2S,5R) vs. the trans-chiral diastereomers.

• Asymmetric Substitution: Comparing true enantiomers (2S,5R) vs. (2R,5S) in chiral synthesis.

Part 1: Stereochemical Landscape & Nomenclature

To navigate the reactivity of these isomers, one must first validate the absolute configuration. The reactivity profile is governed by the ring conformation (Chair) and the orientation of substituents (Axial vs. Equatorial).

The Symmetry Paradox

In symmetrically substituted piperazines (R = R' = Me), the (2S,5R) configuration possesses an internal plane of symmetry, rendering it achiral (meso) .

• Cis-Isomer (Meso): (2S,5R) ≡ (2R,5S). Substituents are syn. One is equatorial, one is axial in the chair conformation.

• Trans-Isomer (Chiral Pair): (2R,5R) and (2S,5S). Substituents are anti. Both are equatorial (favored) or both axial.

Visualization of Isomeric Relationships

The following diagram illustrates the relationship between the meso form and the chiral trans pair, highlighting the epimerization pathway that drives thermodynamic stability.

Part 2: Reactivity Profile & Performance Comparison

The core reactivity difference lies in the steric environment of the nitrogen lone pairs.

Thermodynamic Stability & Epimerization

The trans-isomer is thermodynamically superior due to the diequatorial arrangement of the methyl groups, which minimizes 1,3-diaxial interactions.

• Observation: Under high heat or radical conditions (e.g., with thiols), the cis-meso isomer epimerizes to the trans-isomer.

• Implication: If your synthesis requires the (2S,5R)-cis configuration, you must avoid high-temperature workups or radical initiators that could trigger epimerization to the more stable trans form.

Nucleophilicity and N-Alkylation

In SN2 reactions (e.g., reaction with benzyl bromide), the conformation dictates the rate.

Feature	(2S,5R)-Meso (Cis)	(2R,5R)/(2S,5S)-Trans	Impact on Reactivity
Conformation	Equatorial / Axial	Diequatorial	Trans is more rigid and predictable.
Steric Hindrance	High (Axial Me hinders N-approach)	Low (Open access to N lone pair)	Trans generally reacts faster in N-alkylation.
Solubility	Higher Polarity	Lower Polarity	Cis is often more water-soluble; Trans separates easily in organic phase.
pKa (Est.)	~8.8 - 9.0	~9.0 - 9.2	Trans is slightly more basic due to less steric strain on the conjugate acid.

Chiral Resolution Applications

If the target molecule is an asymmetric piperazine (e.g., 2-methyl-5-phenylpiperazine), (2S,5R) and (2R,5S) are true enantiomers.

• Reactivity: Identical in achiral environments.

• Differentiation: Requires chiral resolving agents (e.g., Tartaric acid) or enzymatic resolution.

• Drug Development: The (2S,5R) enantiomer often exhibits distinct pharmacokinetics (PK) compared to (2R,5S) due to differential binding with chiral protein pockets (e.g., CYP450 enzymes).

Part 3: Experimental Protocols

Protocol A: Epimerization of Cis- to Trans-2,5-Dimethylpiperazine

Use this protocol to convert the kinetic meso product into the thermodynamic trans scaffold.

Reagents:

• Substrate: cis-2,5-Dimethylpiperazine (Meso)[1]

• Catalyst: Methyl thioglycolate (0.1 equiv) or Pd/C (for hydrogenation routes)

• Solvent: Toluene or MeOH

• Conditions: Reflux (110°C) for 12-24 hours

Step-by-Step:

• Charge: Dissolve 10 mmol of cis-2,5-dimethylpiperazine in 20 mL of toluene.

• Catalyze: Add 1.0 mmol of methyl thioglycolate (radical mediator).

• Reflux: Heat the mixture to reflux under N2 atmosphere. The radical mechanism facilitates C-H abstraction and re-formation at the chiral center.

• Monitor: Check via GC-MS or NMR. The trans-isomer (diequatorial) will appear as the major product over time.

• Purification: Cool to room temperature. The trans-isomer often crystallizes out or can be separated via column chromatography (DCM/MeOH 9:1) due to polarity differences (Trans is less polar).

Protocol B: Stereochemical Assignment via 1H NMR

Self-validating method to distinguish (2S,5R)-cis from Trans isomers.

• Sample Prep: Dissolve 10 mg in CDCl3.

• Acquisition: Acquire 1H NMR spectrum.

• Analysis of Methyl Doublets:

  • Cis (Meso): Methyl protons often appear as a doublet at

    ~1.0-1.1 ppm. The axial/equatorial ring protons show distinct coupling constants ( ~10-12 Hz, ~2-4 Hz).

  • Trans (Chiral): Methyl protons appear slightly upfield or downfield depending on solvation, but the key is the ring protons . The methine protons (H2/H5) in the trans-isomer are typically axial-axial coupled with neighbors, showing large splitting patterns characteristic of a rigid chair.

  • Shift Difference: In many derivatives, the cis isomer's methyl groups are deshielded relative to the trans isomer.

Part 4: Expert Insights & Strategic Recommendations

• Vendor Nomenclature Alert: Be cautious when sourcing materials. Some vendors incorrectly list "(2R,5S)-2,5-dimethylpiperazine" as a synonym for the trans isomer. Always verify the structure using the CAS number (Trans: 2815-34-1; Cis: 6284-84-0) or ask for the Certificate of Analysis (CoA) with specific rotation data (Meso rotation = 0°; Trans rotation

  0°).

• Synthetic Route Selection:

  • If building a library for SAR (Structure-Activity Relationship), start with the trans-isomer . Its defined geometry (diequatorial) provides a predictable vector for substituents, enhancing binding affinity modeling.

  • Use the cis-isomer only if you specifically require a "kinked" geometry to induce a turn in a peptidomimetic structure.

• Biological Impact: In drug candidates, the trans-piperazine core often shows better metabolic stability than the cis-core because the equatorial substituents sterically protect the ring nitrogens from oxidative metabolism while avoiding the high-energy axial conformation.

References

• Vertex Pharmaceuticals / NIH . Heterocyclic Merging of Stereochemically Diverse Chiral Piperazines and Morpholines with Indazoles. PMC. [Link] (Accessed 2026-03-04).

• NIST Chemistry WebBook . cis-2,5-Dimethylpiperazine Stereochemistry and Data. [Link] (Accessed 2026-03-04).

• RSC Publishing . Stereochemistry of piperazine-2,5-dione formation. Journal of the Chemical Society. [Link] (Accessed 2026-03-04).

• MacMillan Group / PMC . Visible Light-Mediated, Diastereoselective Epimerization of Morpholines and Piperazines. [Link] (Accessed 2026-03-04).

Sources

• 1. Page loading... [wap.guidechem.com]

Mass spectrometry fragmentation of methylpiperazin-methanol derivatives

Publish Comparison Guide: Mass Spectrometry Fragmentation of Methylpiperazin-Methanol Derivatives

Executive Summary

This technical guide provides a rigorous comparison of mass spectrometry (MS) fragmentation patterns for 1-(2-hydroxyethyl)-4-methylpiperazine and its structural analogs. As a critical intermediate in the synthesis of antipsychotics (e.g., fluphenazine) and a metabolite of designer piperazines, understanding its dissociation mechanics is essential for accurate structural elucidation.

We contrast Electron Ionization (EI) and Electrospray Ionization (ESI) pathways, highlighting how the hydroxyethyl tail alters fragmentation compared to simple alkyl-piperazines. The guide establishes a self-validating protocol for identifying these derivatives in complex biological matrices.

Chemical Identity & Structural Context

The primary focus is on 1-(2-hydroxyethyl)-4-methylpiperazine (also known as 2-(4-methylpiperazin-1-yl)ethanol), referred to herein as MHMP .

Feature	Specification
Compound Name	1-(2-hydroxyethyl)-4-methylpiperazine
Common Abbreviation	MHMP
CAS Number	5464-12-0
Molecular Formula	C H N O
Exact Mass	144.1263 Da
Key Functional Groups	Tertiary Amine (N-methyl), Tertiary Amine (N-alkyl), Primary Alcohol

Structural Significance: Unlike symmetric 1,4-dimethylpiperazine, MHMP possesses a hydroxyethyl arm . This asymmetry introduces specific fragmentation channels—primarily dehydration (

) and -cleavage adjacent to the hydroxyl group —that serve as diagnostic markers.

Technical Comparison: EI vs. ESI Mechanisms

This section contrasts the "Hard" ionization of EI with the "Soft" ionization of ESI, providing the causal logic for observed spectral differences.

Electron Ionization (EI) - 70 eV

• Mechanism: High-energy electron impact creates a radical cation (

  ).

• Dominant Pathway:

  -Cleavage driven by the nitrogen lone pair.

• Key Diagnostic: The stability of the piperazine ring often leads to charge retention on the ring nitrogen.

• Spectral Signature:

  • Molecular Ion (

    ): m/z 144 (Often weak due to rapid fragmentation).

  • Base Peak: m/z 70 or 58 (Ring fragments).

  • Diagnostic Loss: m/z 113 (Loss of

    via -cleavage).

Electrospray Ionization (ESI) - Positive Mode

• Mechanism: Protonation forms an even-electron ion (

  ).

• Dominant Pathway: Charge-remote fragmentation and inductive cleavage.

• Key Diagnostic: The basic N-methyl nitrogen acts as the proton trap.

• Spectral Signature:

  • Precursor: m/z 145 (

    ).[1][2]

  • Primary Fragment: m/z 127 (Neutral loss of water, 18 Da).

  • Secondary Fragment: m/z 113 (Loss of methanol, 32 Da).

Detailed Fragmentation Pathways

The following diagram illustrates the specific ESI-MS/MS dissociation pathways for MHMP.

Caption: ESI-MS/MS fragmentation pathway of 1-(2-hydroxyethyl)-4-methylpiperazine showing primary water loss and secondary ring cleavage events.

Mechanistic Insight:

• Dehydration (m/z 127): The hydroxyl group facilitates an intramolecular proton transfer or inductive cleavage, expelling water. This is the most abundant fragment at low collision energies (10-20 eV).

• Methanol Loss (m/z 113): A competing pathway where the entire methoxy-like tail is ejected. This is distinct from EI, where m/z 113 arises from radical radical

  -cleavage.

• Ring Cleavage (m/z 70, 58): At higher collision energies (>30 eV), the piperazine ring undergoes Retro-Diels-Alder (RDA) type fragmentation, yielding characteristic C

  H N ions.

Comparative Data Analysis

The table below compares MHMP against its non-hydroxylated analog, 1,4-Dimethylpiperazine (DMP) , to isolate the spectral influence of the alcohol group.

Parameter	1-(2-hydroxyethyl)-4-methylpiperazine (MHMP)	1,4-Dimethylpiperazine (DMP)	Interpretation
Precursor (ESI)	m/z 145	m/z 115	Mass shift of +30 Da due to -CH OH vs -H.
Primary Loss (Low CE)	m/z 127 (-18, H O)	m/z 115 (Stable)	Key Differentiator: DMP cannot lose water.
Base Peak (EI)	m/z 70	m/z 58	MHMP favors ring cleavage; DMP favors methyl expulsion.
Diagnostic Ion	m/z 113	m/z 70	m/z 113 confirms the presence of the hydroxyethyl tail.

Experimental Protocol: Self-Validating Workflow

To replicate these results and validate the identity of MHMP in a sample, follow this step-by-step protocol.

Sample Preparation

• Standard: Dissolve 1 mg MHMP (CAS 5464-12-0) in 1 mL Methanol:Water (50:50) + 0.1% Formic Acid.[3]

• Concentration: Dilute to 1 µg/mL for direct infusion or 100 ng/mL for LC-MS injection.

LC-MS/MS Parameters (Triple Quadrupole)

• Ion Source: ESI Positive Mode.[4]

• Spray Voltage: 3.5 kV.

• Capillary Temp: 300°C.

• Collision Gas: Argon (1.5 mTorr).

Validation Steps (The "Truth Test")

• Precursor Check: Confirm presence of m/z 145 . If m/z 144 is seen, check for EI contamination or oxidation.

• Water Loss Confirmation: Apply 15 eV collision energy. You must see m/z 127 . Absence indicates the -OH group is derivatized or absent.

• Ring Confirmation: Apply 35 eV collision energy. You must see m/z 70 and m/z 58 .

• Ratio Check: The ratio of 127/70 should decrease as Collision Energy (CE) increases.

Caption: Analytical decision tree for confirming methylpiperazin-methanol derivatives.

References

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 231184, 1-(2-Hydroxyethyl)-4-methylpiperazine. Retrieved from [Link]

• NIST Mass Spectrometry Data Center. (2023).[5] Mass Spectrum of 1-Methyl-4-(2-hydroxyethyl)piperazine (EI). NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

• Zhu, N., et al. (2021).[3] Mass Fragmentation Characteristics of Piperazine Analogues. Journal of Chinese Mass Spectrometry Society. Retrieved from [Link]

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• 3. Mass Fragmentation Characteristics of Piperazine Analogues [zpxb.xml-journal.net]
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A Comprehensive Comparison Guide: X-Ray Crystallography of Chiral Piperazine Hydrochloride Salts

Chiral piperazines are ubiquitous structural motifs in modern pharmacophores and synthetic biological probes. Regulatory standards in drug development mandate the unambiguous determination of their absolute configuration. While advanced NMR techniques can provide stereochemical insights, Single-Crystal X-Ray Diffraction (SC-XRD) remains the definitive gold standard.

As an Application Scientist, navigating the crystallization of these basic amines can be challenging. This guide objectively compares crystallization methodologies, explains the physical chemistry driving these processes, and provides a self-validating experimental protocol to ensure publication-quality structural assignments.

The Mechanistic Imperative: Why Hydrochloride Salts?

Free base piperazines are highly basic (pKa₁ ~9.8, pKa₂ ~5.7) and frequently present as oils or low-melting amorphous solids that resist crystallization. Converting them to hydrochloride (HCl) salts is not merely a matter of handling convenience; it serves two critical mechanistic functions for crystallography:

• Lattice Stabilization: The introduction of ionic interactions and robust

  hydrogen bonding networks significantly increases the lattice energy. This thermodynamic driving force promotes highly ordered, crystalline packing over amorphous precipitation.

• Anomalous Dispersion for Absolute Configuration: To distinguish between enantiomers, the crystal must exhibit anomalous scattering. Purely organic light atoms (C, H, N, O) lack a sufficient anomalous signal. The incorporation of the heavier chloride ion (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  ) provides a strong anomalous dispersion signal ( ) when irradiated with Cu-K X-rays ( Å). This enables the calculation of a precise Flack parameter ( ), where confirms the correct stereochemical model, a technique critical for validating chiral piperazine probes ()[1].

Comparative Analysis of Crystallization Methodologies

Selecting the appropriate crystallization technique is the primary bottleneck in SC-XRD. The following table compares three distinct methodologies based on their thermodynamic approach to supersaturation and empirical performance.

Table 1: Performance Comparison of Crystallization Techniques for Piperazine Salts

Methodology	Mechanism of Supersaturation	Typical Crystal Quality	Time to Yield	Flack Parameter Precision	Best Use Case
Vapor Diffusion	Antisolvent vapor diffusion	High (Low mosaicity)	3–7 days	High ( )	Standard APIs & Absolute Configuration
Slow Evaporation	Continuous solvent loss	Moderate (Prone to twinning)	7–14 days	Moderate ( )	Highly soluble, robust salts
Liquid-Assisted Grinding	Mechanochemical / Slurry	Microcrystalline powder	< 1 day	N/A (Requires PXRD)	Polymorph screening & form selection

• Vapor Diffusion (Antisolvent): The superior method for SC-XRD. The slow diffusion of a volatile antisolvent into the mother liquor gradually lowers solubility, maintaining thermodynamic control. This limits premature nucleation sites, promoting the growth of large, defect-free single crystals, as demonstrated in the successful structural resolution of complex piperazine cocrystals (2)[2].

• Slow Evaporation: The traditional approach where the salt is dissolved in a solvent mixture (e.g., ethanol/ethyl acetate) and allowed to evaporate (3)[3]. Drawback: Uncontrolled supersaturation at the meniscus often leads to rapid nucleation, resulting in twinned or highly mosaic crystals.

• Liquid-Assisted Grinding (LAG): Mechanochemical methods are excellent for screening polymorphs or forming cocrystals rapidly (4)[4]. However, they yield powders. While structures can be solved from high-resolution powder X-ray diffraction (PXRD) (5)[5], determining absolute configuration from powder data is highly error-prone.

Self-Validating Experimental Protocol: Vapor Diffusion

To ensure scientific trustworthiness, this protocol incorporates built-in validation checkpoints. If a checkpoint fails, the system dictates a corrective action rather than proceeding with flawed data.

Step 1: Solubilization & Chamber Setup

• Dissolve 10–20 mg of the chiral piperazine HCl salt in a minimum volume of a primary solvent (e.g., Methanol or Ethanol) in a 2 mL inner glass vial.

• Causality Check: Ensure absolute dissolution. Any microscopic undissolved particles will act as premature nucleation seeds, ruining crystal quality. Filter the solution through a 0.22

  m PTFE syringe filter into a clean vial if necessary.

• Place the uncapped 2 mL vial inside a 20 mL outer vial containing 3–5 mL of a volatile antisolvent (e.g., Diethyl Ether or Hexane). Cap the outer vial tightly to seal the chamber.

Step 2: Incubation & Harvesting (Validation Checkpoint 1)

• Store the chamber in a vibration-free environment at a constant temperature (20°C) for 3–7 days.

• Validation Check: Submerge the harvested crystals in paratone oil and examine them under a polarized light microscope. A high-quality single crystal will uniformly extinguish light every 90 degrees of rotation. If the crystal shows irregular extinction or "rainbow" patterns, it is a twinned aggregate and must be rejected.

Step 3: SC-XRD Data Collection (Validation Checkpoint 2)

• Mount a selected crystal (approx. 0.1 x 0.1 x 0.2 mm) on a diffractometer equipped with a Cu-K

  microfocus source.

• Validation Check: Collect initial diffraction frames. The presence of sharp, well-defined diffraction spots extending to a resolution of at least 0.84 Å validates the crystallization methodology. Mosaicity should be < 0.5°.

Step 4: Absolute Structure Determination (Validation Checkpoint 3)

• Solve the phase problem and refine the structure, paying close attention to the Flack parameter (

  ).

• Validation Check: A self-validating absolute configuration requires

  to be close to 0 with a standard uncertainty (esd) of < 0.05 (e.g., ). If the esd is > 0.1, the anomalous signal-to-noise ratio is insufficient. The protocol dictates re-collecting data with higher redundancy (longer exposure times per frame) to reduce statistical noise.

Visualizing the Analytical Workflow

The following diagram illustrates the logical progression and decision gates in the crystallographic analysis of chiral piperazines.

Workflow for Chiral Piperazine HCl Crystallization and X-ray Analysis.

References

• Crystal structures of six 4-(4-nitrophenyl)piperazin-1-ium salts.IUCr Journals.
• Acemetacin cocrystals and salts: structure solution from powder X-ray data and form selection of the piperazine salt.PMC.
• Crystal Structures, Stability, and Solubility Evaluation of a 2: 1 Diosgenin-Piperazine Cocrystal.rhhz.net.
• Structural Insights into the Resveratrol-Piperazine Cocrystal Forms Enabling the Cocrystallization Process Development
• Substrate-Assisted Hydroxylation and O-Demethylation in the Peroxidase-like Cytochrome P450 Enzyme CYP121.PMC - NIH.

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Introduction: The Privileged Status of Saturated Nitrogen Heterocycles in Drug Discovery

An In-Depth Guide to the Bioactivity of Piperazine and Pyrrolidine Scaffolds

In the landscape of medicinal chemistry, certain molecular frameworks appear with remarkable frequency in a multitude of FDA-approved drugs, earning them the designation of "privileged scaffolds."[1] Among these, the saturated nitrogen-containing heterocycles, piperazine and pyrrolidine, stand out as cornerstones of modern drug design. Piperazine, a six-membered ring with two nitrogen atoms at opposing 1 and 4 positions, and pyrrolidine, a five-membered ring with a single nitrogen atom, offer chemists a unique combination of structural and physicochemical properties that are instrumental in developing effective therapeutics.[2][3]

Their prevalence is not coincidental. Unlike their flat, aromatic counterparts, these saturated rings provide a three-dimensional architecture that allows for a more precise and complex exploration of biological target space.[2][4] The nitrogen atoms act as versatile synthetic handles, enabling chemists to fine-tune properties like solubility, basicity, and bioavailability, which are critical for optimizing a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[3][5]

This guide provides a comparative analysis of the bioactivity of piperazine and pyrrolidine scaffolds. We will delve into their distinct physicochemical characteristics, explore their applications across key therapeutic areas, and present supporting experimental data and protocols to offer researchers, scientists, and drug development professionals a comprehensive resource for scaffold selection and drug design.

Physicochemical Properties: A Tale of Two Rings

While both scaffolds are basic, saturated heterocycles, the difference of a single methylene unit and an additional nitrogen atom imparts subtle yet significant variations in their properties, which in turn dictates their utility and biological activity.

The piperazine ring's dual-nitrogen architecture allows it to exist in flexible chair and boat conformations, enabling a dynamic fit within enzyme active sites and receptor pockets.[3] Its two distinct pKa values mean it is often protonated under physiological conditions, which can enhance aqueous solubility and facilitate strong hydrogen bond interactions with biological targets.[1] This makes it an excellent choice for improving the pharmacokinetic properties of a lead compound.[6]

Conversely, the five-membered pyrrolidine ring is noted for its non-planarity, a phenomenon described as "pseudorotation," which contributes to its increased three-dimensional coverage.[2][4] The stereogenicity of its carbon atoms is a key feature, allowing for the creation of stereoisomers with distinct biological profiles due to different binding modes with enantioselective proteins.[4] This structural rigidity and stereochemical complexity make pyrrolidine a powerful scaffold for achieving high target specificity.[7]

Property	Piperazine	Pyrrolidine	Significance in Drug Design
Structure	6-membered ring, 2 nitrogen atoms	5-membered ring, 1 nitrogen atom	Ring size and heteroatom count influence conformational flexibility, basicity, and interaction points.
Conformational Flexibility	High (Chair/Boat conformations)[3]	Moderate (Envelope/Twist conformations, "pseudorotation")[2]	Piperazine's flexibility is useful for adapting to diverse binding pockets, while pyrrolidine's defined 3D shape can enhance target selectivity.
Basicity (pKa of conjugate acid)	pKa1 ~5.7, pKa2 ~9.8[1]	~11.27[8]	Piperazine's dual basicity can be tuned for solubility and salt formation.[1] Pyrrolidine is a strong base, useful for key interactions.
Lipophilicity (logP)	-1.19 (calculated)	0.46[8]	Pyrrolidine is inherently more lipophilic, which can influence membrane permeability. Lipophilicity for both is highly tunable via substitution.

Comparative Bioactivity Across Therapeutic Areas

The distinct structural and physicochemical features of piperazine and pyrrolidine have led to their widespread but often different applications in treating a range of diseases.

Anticancer Activity

Both scaffolds are integral to the development of novel anticancer agents, though they often achieve their effects through different mechanisms of action.

Piperazine: This scaffold is frequently employed as a core structural element or a versatile linker in targeted cancer therapies, particularly kinase inhibitors.[1] Its conformational flexibility allows it to optimally position other pharmacophoric fragments within the ATP-binding pocket of a target kinase.[1] Furthermore, its basic nitrogen can form critical salt bridges with acidic residues in the kinase hinge region, enhancing binding affinity.[1] Numerous studies have demonstrated the potent cytotoxic effects of piperazine derivatives. For instance, vindoline derivatives bearing a 4-trifluoromethylphenyl piperazine moiety proved highly effective against colon cancer (KM12 cell line) and melanoma (SK-MEL-5 cell line), causing significant growth inhibition.[9]

Pyrrolidine: Pyrrolidine-containing compounds often exert their anticancer effects by inducing apoptosis (programmed cell death) and cell cycle arrest.[10][11] The mechanism frequently involves the modulation of the B-cell lymphoma 2 (Bcl-2) family of proteins. Pyrrolidine derivatives have been shown to decrease the expression of anti-apoptotic proteins (like Bcl-2) and increase pro-apoptotic proteins (like Bax), disrupting the mitochondrial membrane and activating the caspase cascade that executes cell death.[10] Polysubstituted pyrrolidines have shown potent proliferation inhibitory effects against multiple cancer cell lines, with IC50 values in the low micromolar range.[11]

Quantitative Comparison of Anticancer Activity:

Scaffold	Derivative Type	Cancer Cell Line	Activity (IC50 / GI50)	Reference
Piperazine	Vindoline-piperazine conjugate (23)	Breast (MDA-MB-468)	GI50 = 1.00 µM	[9]
Piperazine	Vindoline-piperazine conjugate (25)	Lung (HOP-92)	GI50 = 1.35 µM	[9]
Piperazine	Quinoxalinyl–piperazine derivative	Breast, Skin, Pancreas, Cervix	-	[12]
Pyrrolidine	Polysubstituted Pyrrolidine (3h)	Various (10 lines)	IC50 = 2.9 to 16 µM	[11]
Pyrrolidine	Polysubstituted Pyrrolidine (3k)	HCT116, HL60	Induces apoptosis	[11]
Pyrrolidine	Pyrrolidine Chalcone (3FP)	Breast (MDA-MB-468)	IC50 = 25 µg/mL	[13]

Central Nervous System (CNS) Activity

The ability to cross the blood-brain barrier and interact with neurotransmitter receptors makes both scaffolds invaluable for treating CNS disorders.

Piperazine: The piperazine moiety is a hallmark of drugs targeting dopamine (D2) and serotonin (5-HT) receptors.[1][14] It acts as a perfect scaffold to correctly position aryl groups and other elements for optimal receptor interaction, leading to its prevalence in antipsychotic and antidepressant medications.[1][15] Atypical antipsychotics like olanzapine and clozapine are prominent examples that incorporate a piperazine ring.[14] Recent research continues to leverage this scaffold to design novel antidepressants that modulate the 5-HT1A receptor pathway.[16]

Pyrrolidine: The pyrrolidine scaffold has demonstrated significant potential in diverse CNS applications. Certain pyrrolidine-2,5-dione derivatives have been identified as having potent anticonvulsant properties.[2] In a different capacity, other derivatives have been developed as potent sodium channel blockers, showing remarkable neuroprotective activity in preclinical models of ischemic stroke, highlighting their potential as neuroprotectants.[17]

Antimicrobial Activity

The rise of antimicrobial resistance has spurred the search for new chemical entities, and both piperazine and pyrrolidine have proven to be fruitful starting points.

Piperazine: Derivatives of piperazine have shown broad-spectrum antimicrobial activity. For example, novel flavone-piperazine conjugates were found to be potent antibacterial and antifungal agents, with some compounds exhibiting 2 to 2.5 times more potency than the standard drugs ciprofloxacin and miconazole at the same concentration.[18] Other studies have confirmed the efficacy of piperazine derivatives against a range of pathogenic bacteria, including Staphylococcus aureus and E. coli.[19][20]

Pyrrolidine: Natural alkaloids containing the pyrrolidine ring have been isolated from marine bacteria and show vigorous antibacterial activity, particularly against Staphylococcus aureus, with Minimum Inhibitory Concentration (MIC) values as low as 0.96 µg/mL.[21] Synthetic pyrrolidine chalcone derivatives have also demonstrated potent antibacterial effects, with MIC values of 0.025 µg/mL against S. aureus and Enterococcus faecalis.[13]

Quantitative Comparison of Antibacterial Activity:

Scaffold	Derivative Type	Bacterial Strain	Activity (MIC)	Reference
Piperazine	Flavone-piperazine conjugate (5j)	Various	10 µg/mL (Potent)	[18]
Piperazine	Piperine-piperazine analogue (5f)	Gram-positive & negative	Potent activity	[20]
Piperazine	Novel derivative (RL-308)	Shigella flexneri	2 µg/mL	[19]
Pyrrolidine	Natural Alkaloid (Vibripyrrolidine A)	Staphylococcus aureus	0.96 to 7.81 µg/mL	[21]
Pyrrolidine	Pyrrolidine Chalcone (3BP, 3CP, 3DP)	Staphylococcus aureus	0.025 µg/mL	[13]
Pyrrolidine	Pyrrolidine Chalcone (3AP, 3IP)	Enterococcus faecalis	0.025 µg/mL	[13]

Experimental Protocols & Methodologies

To ensure the trustworthiness and reproducibility of bioactivity claims, standardized experimental protocols are essential. Below are detailed methodologies for key assays discussed in this guide.

Protocol 1: In Vitro Cytotoxicity Evaluation (MTT Assay)

This protocol is used to determine the half-maximal inhibitory concentration (IC50) of a compound, quantifying its ability to inhibit cancer cell growth.

Causality: The MTT assay is based on the principle that viable, metabolically active cells can reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells. By measuring the color intensity, we can quantify the cytotoxic effect of a compound.

Step-by-Step Methodology: [10]

• Cell Seeding: Plate human cancer cells (e.g., A549, MCF-7) in a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells per well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds (piperazine or pyrrolidine derivatives) in fresh medium. After 24 hours, remove the old medium from the wells and add 100 µL of medium containing the various concentrations of the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48 or 72 hours at 37°C.

• MTT Addition: After the incubation period, remove the compound-containing medium and add 50 µL of serum-free medium and 50 µL of MTT solution (typically 5 mg/mL in PBS) to each well. Incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Formazan Solubilization: Carefully remove the MTT solution and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 M HCl) to each well to dissolve the formazan crystals. Gently shake the plate for 15 minutes.

• Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the compound concentration (log scale) to determine the IC50 value using non-linear regression analysis.

Protocol 2: Antibacterial Susceptibility Testing (Microbroth Dilution)

This protocol is used to determine the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents visible growth of a bacterium.

Causality: This method exposes a standardized inoculum of bacteria to serial dilutions of a test compound in a liquid medium. Bacterial growth is indicated by turbidity. The lowest concentration at which no turbidity is observed is the MIC. This provides a quantitative measure of the compound's potency.

Step-by-Step Methodology: [19]

• Inoculum Preparation: Culture the bacterial strain (e.g., S. aureus, E. coli) overnight on an appropriate agar plate. Suspend several colonies in sterile saline to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1.5 × 10⁸ CFU/mL. Dilute this suspension in Mueller-Hinton Broth (MHB) to achieve a final inoculum concentration of 5 × 10⁵ CFU/mL in the test wells.

• Compound Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compounds in MHB. Typically, 50 µL of broth is added to each well, followed by 50 µL of the compound to the first well, which is then serially diluted down the plate.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well, bringing the final volume to 100 µL.

• Controls: Include a positive control (broth with inoculum, no compound) to ensure bacterial growth and a negative control (broth only) to check for sterility. A standard antibiotic (e.g., ciprofloxacin) should also be tested as a reference.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth. This can also be confirmed by measuring the optical density (OD) at 600 nm.

Visualizing Key Concepts and Workflows

Diagrams are essential for simplifying complex scientific concepts. The following have been generated using Graphviz to illustrate key workflows and mechanisms relevant to this guide.

Caption: Mechanism of apoptosis induction by many pyrrolidine-based anticancer agents.

Conclusion

Both piperazine and pyrrolidine have unequivocally earned their status as privileged scaffolds in medicinal chemistry. [1][2]This guide demonstrates that while they share the common advantages of saturated heterocycles—providing three-dimensional complexity and tunable physicochemical properties—their unique structural differences guide their application into distinct, though sometimes overlapping, therapeutic domains.

The six-membered piperazine ring, with its inherent flexibility and dual basic centers, is a powerhouse for optimizing pharmacokinetic properties and serves as an exceptional linker and core element in drugs targeting CNS receptors and protein kinases. [1][3]Its success is cemented by its presence in numerous blockbuster drugs.

The five-membered pyrrolidine ring offers a more rigid and stereochemically rich framework. [4]Its non-planar structure is ideal for designing highly specific ligands that can navigate complex binding pockets, leading to potent agents in fields like oncology, where inducing specific cellular pathways like apoptosis is the goal, and in developing novel anticonvulsants. [2][10] Ultimately, the choice between a piperazine and a pyrrolidine scaffold is not a matter of inherent superiority but of strategic design. The decision rests on the specific biological target, the desired mechanism of action, and the intricate structure-activity relationships that a medicinal chemist aims to exploit. By understanding the fundamental differences in their bioactivity profiles, researchers can make more informed decisions, accelerating the development of the next generation of innovative therapeutics.

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• Sharma, V., et al. (2024). Design, Synthesis, and Pharmacological Evaluation of Piperazine- Hydrazide Derivatives as Potential CNS-Active Antidepressants. Cuestiones de Fisioterapia, 53(1). [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of ((2S,5R)-5-methylpiperazin-2-yl)methanol HCl

This guide provides drug development professionals, researchers, and scientists with essential, in-depth procedures for the safe and compliant disposal of ((2S,5R)-5-methylpiperazin-2-yl)methanol HCl. The protocols outlined below are designed to ensure personnel safety, maintain environmental integrity, and adhere to regulatory standards.

Hazard Identification and Risk Assessment: The Foundation of Safe Disposal

Before any handling or disposal, a thorough understanding of the compound's hazards is critical. ((2S,5R)-5-methylpiperazin-2-yl)methanol HCl, like many piperazine derivatives, is classified as a hazardous substance. Its disposal must be managed through a regulated hazardous waste stream.[1][2][3] Under no circumstances should this chemical be disposed of down the drain or in standard municipal trash.[4]

The primary hazards associated with this compound dictate the necessary safety precautions. These are summarized according to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Table 1: GHS Hazard Profile for ((2S,5R)-5-methylpiperazin-2-yl)methanol HCl and its Stereoisomers

Feature	Description	Rationale and Source
GHS Pictogram		The exclamation mark (GHS07) indicates that the substance can cause irritation (skin and eye), may be harmful if swallowed or inhaled, or may be a skin sensitizer.[5]
Signal Word	Warning	This signal word is used for less severe hazards.[5][6]
Hazard Statements	H302: Harmful if swallowed. H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.	These statements describe the nature of the hazard. Exposure via ingestion, skin/eye contact, or inhalation can lead to adverse health effects.[5][6][7]
Key Precautionary Statements	P261: Avoid breathing dust/fume. P264: Wash hands and skin thoroughly after handling. P270: Do not eat, drink or smoke when using this product. P280: Wear protective gloves/protective clothing/eye protection/face protection.	These statements provide measures to minimize or prevent adverse effects resulting from exposure.[5][8][9]

Note: The hazard profile is consistent across stereoisomers of (5-methylpiperazin-2-yl)methanol HCl, as the fundamental chemical structure and functional groups determine its reactivity and toxicity.

Personal Protective Equipment (PPE) and Engineering Controls

Based on the risk assessment, strict adherence to the use of appropriate PPE and engineering controls is mandatory to prevent exposure.

• Engineering Controls: All handling of ((2S,5R)-5-methylpiperazin-2-yl)methanol HCl, including weighing, transferring, and preparing waste containers, should be performed in a certified chemical fume hood. This is the primary line of defense to minimize inhalation of dust or aerosols.[10]

• Personal Protective Equipment (PPE):

  • Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against splashes or airborne particles.

  • Hand Protection: Use chemically resistant gloves (e.g., nitrile) suitable for handling heterocyclic amines. Always inspect gloves before use and wash hands thoroughly after removal.[8]

  • Protective Clothing: A standard laboratory coat must be worn to prevent skin contact.[2] Contaminated clothing should be removed immediately and laundered separately before reuse.[11]

Step-by-Step Disposal Protocol

The disposal of this compound is governed by hazardous waste regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United States.[12] The following protocol ensures compliance and safety.

Step 1: Waste Characterization and Segregation

• Characterization: Treat all waste containing ((2S,5R)-5-methylpiperazin-2-yl)methanol HCl, including the pure compound, solutions, and contaminated labware (e.g., pipette tips, weigh boats, gloves), as hazardous chemical waste.[3][4]

• Segregation: It is crucial to segregate this waste stream. Do not mix it with other chemical wastes, particularly incompatible materials like strong oxidizing agents or acids, which could lead to a dangerous reaction.[2][13] Waste should be collected and segregated at or near the point of generation.[12]

Step 2: Container Selection and Labeling

• Container Compatibility: Use a designated, leak-proof waste container made of a material compatible with the chemical (e.g., high-density polyethylene, or the original product container if in good condition).[4][12] The container must have a tightly sealing lid.[10]

• Labeling: Proper labeling is a critical regulatory requirement. The container must be clearly and indelibly labeled with:

  • The words "HAZARDOUS WASTE ".[12][14]

  • The full chemical name: "((2S,5R)-5-methylpiperazin-2-yl)methanol HCl ". Do not use abbreviations or chemical formulas.[12]

  • A clear indication of the hazards (e.g., "Irritant," "Harmful").[14]

  • The accumulation start date (the date the first drop of waste was added to the container).[12]

Step 3: On-Site Accumulation and Storage

• Satellite Accumulation Area (SAA): Store the sealed and labeled waste container in a designated SAA within the laboratory.[15] This area must be at or near the point of generation and under the control of laboratory personnel.[16]

• Storage Conditions: Keep the container tightly closed at all times, except when adding waste.[4] Store it in a cool, dry, and well-ventilated area away from general lab traffic and incompatible chemicals.[2][11] Ensure secondary containment is used to capture any potential leaks.[12]

Step 4: Arranging for Final Disposal

• Institutional Procedures: Do not attempt to dispose of the chemical yourself. The final step is to arrange for pickup by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal vendor.[1][4]

• Requesting Pickup: Follow your institution's specific procedures for requesting a hazardous waste pickup. This is typically done through an online system when the container is nearly full or has reached its storage time limit (e.g., six to twelve months, depending on institutional and state rules).[16][17]

Emergency Procedures for Spills and Exposures

Accidents require immediate and correct action to mitigate harm.

• Minor Spills (Solid):

  • Evacuate non-essential personnel from the immediate area.[3]

  • Wearing full PPE, carefully sweep or scoop the solid material to avoid creating dust.[2][11]

  • Place the spilled material and all contaminated cleaning supplies into a pre-labeled hazardous waste container.

  • Clean the spill area with an appropriate solvent and then soap and water.

  • Report the spill to your laboratory supervisor or EHS department.

• Accidental Exposure:

  • Skin Contact: Immediately flush the affected skin with copious amounts of water for at least 15 minutes while removing contaminated clothing.[2][11] Seek medical attention.

  • Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15-30 minutes, holding the eyelids open.[3][8] Remove contact lenses if present and easy to do. Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[2]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water.[8] Seek immediate medical attention and provide the Safety Data Sheet (SDS) to the medical personnel if possible.

Disposal Workflow Diagram

The following diagram provides a visual summary of the decision-making process for the proper disposal of ((2S,5R)-5-methylpiperazin-2-yl)methanol HCl.

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A Senior Application Scientist's Guide to Handling ((2S,5R)-5-methylpiperazin-2-yl)methanol HCl

This guide provides essential safety protocols and operational plans for researchers, scientists, and drug development professionals handling ((2S,5R)-5-methylpiperazin-2-yl)methanol HCl (CAS No. 2206741-25-3). The procedures outlined are derived from established best practices for piperazine derivatives and are designed to ensure the highest level of safety and experimental integrity.

Immediate Safety Assessment: Understanding the Risks

Before handling this compound, it is critical to recognize its inherent hazards. ((2S,5R)-5-methylpiperazin-2-yl)methanol HCl is classified with a "Warning" signal word and is associated with the following hazards.[1][2]

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

This profile necessitates a stringent approach to personal protective equipment (PPE) to prevent accidental exposure through ingestion, skin contact, eye contact, or inhalation. The causality is clear: the compound's irritant properties require robust physical barriers during all handling procedures.

Chemical Identifier	Data	Source
IUPAC Name	[(2R,5S)-5-methylpiperazin-2-yl]methanol hydrochloride	Fluorochem[1]
CAS Number	2206741-25-3	Fluorochem[1]
Molecular Formula	C₆H₁₅ClN₂O	ChemScene[3]
Molecular Weight	166.65 g/mol	ChemScene[3], PubChem[4]
GHS Pictogram	GHS07: Harmful/Irritant	Fluorochem[1][2]
Signal Word	Warning	Fluorochem[1][2]
Hazard Statements	H302, H315, H319, H335	Fluorochem[1][2], Sigma-Aldrich

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is mandatory. The selection of specific equipment is contingent on the nature of the task being performed. Adherence to these guidelines forms a self-validating system of safety.

Eye and Face Protection

• Minimum Requirement: Chemical safety goggles with side shields are required for all activities. Standard safety glasses are insufficient as they do not protect against splashes or airborne particles.[5]

• High-Splash Potential: When handling solutions where the risk of splashing is high (e.g., transferring large volumes, preparing solutions), a face shield must be worn in addition to safety goggles.[6][7] This provides a secondary, broader barrier of protection.

Hand Protection

• Material: Nitrile rubber gloves are the standard for providing a barrier against skin contact.[5] Always inspect gloves for tears or punctures before use.

• Practice: For handling the solid form, particularly during weighing or aliquoting where fine particle generation is possible, double-gloving is recommended to prevent contamination.[6] Gloves should be changed frequently, especially if contamination is suspected. After handling, always wash hands thoroughly with soap and water, even after wearing gloves.[5]

Body Protection

• Standard Use: A buttoned laboratory coat is mandatory to prevent contamination of personal clothing.[5][6]

• Waste Handling: When managing larger quantities of chemical waste, a chemical-resistant apron or gown offers enhanced protection against potential splashes or spills.[6]

Respiratory Protection

• Primary Control: All handling of the solid compound that may generate dust must be conducted within a certified chemical fume hood.[6] This is the primary engineering control to minimize inhalation exposure.

• Secondary Control: In situations where a fume hood is not available or if there is a significant risk of generating dust or aerosols, a NIOSH-approved respirator with an organic vapor cartridge and a P100 particulate filter is necessary.[5]

Operational and Disposal Plan

A structured workflow is critical for safety. The following protocol outlines the key stages of handling ((2S,5R)-5-methylpiperazin-2-yl)methanol HCl.

Step-by-Step Handling Protocol

• Preparation:

  • Designate a work area within a certified chemical fume hood.[6]

  • Ensure an eyewash station and safety shower are readily accessible and unobstructed.[5]

  • Assemble and inspect all required PPE as detailed above.

  • Gather all necessary equipment (spatulas, weigh boats, glassware) and reagents.

• Handling:

  • Don all required PPE in the correct order.

  • Carefully weigh and transfer the solid compound, avoiding the generation of dust. Use dedicated utensils.[6]

  • When preparing solutions, add the solid to the solvent slowly to prevent splashing.[6]

  • Keep all containers clearly labeled and tightly closed when not in use.[6][8]

• Cleanup and Disposal:

  • Decontaminate all work surfaces and equipment after use.

  • Segregate waste into appropriately labeled containers. Solid waste and contaminated consumables (gloves, weigh boats) should be placed in a sealed container.

  • Dispose of all chemical waste in accordance with local, state, and federal regulations. Do not discharge into the environment.[9]

  • Doff PPE in the correct order to avoid cross-contamination.

  • Wash hands thoroughly with soap and water.[5]

Caption: A stepwise workflow for the safe handling of ((2S,5R)-5-methylpiperazin-2-yl)methanol HCl.

Emergency Exposure Plan

In the event of accidental exposure, immediate and correct action is crucial.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[5] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.[5]

• Skin Contact: Remove all contaminated clothing immediately.[1] Wash the affected area with plenty of soap and water for at least 15 minutes.[5] Seek medical attention if irritation develops or persists.

• Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] If you feel unwell, call a POISON CENTER or doctor.

• Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting.[1] Call a POISON CENTER or doctor immediately if you feel unwell.

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• ((2S,5S)-5-methylpiperazin-2-yl)methanol HCl. PubChem.

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